tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate

• CAS: 1258641-17-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis, Separation, and Characterization of Cis and Trans Isomers of tert-Butyl N-[(2-aminocyclohexyl)methyl]carbamate

Abstract

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the synthesis, separation, and detailed characterization of the cis- and trans-isomers of tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate. These diamine derivatives serve as crucial building blocks in medicinal chemistry, where stereochemical configuration dictates biological activity and pharmacological outcomes. This document moves beyond simple protocols to explain the underlying chemical principles and rationale for key experimental decisions. We will explore robust synthetic strategies, including the selective mono-Boc protection of 1,2-diaminocyclohexane, detail methodologies for isomer separation, and provide an in-depth analysis of spectroscopic techniques, particularly NMR, for unambiguous structural elucidation. The guide emphasizes self-validating protocols and is grounded in authoritative references to ensure scientific integrity.

Introduction: The Critical Role of Stereochemistry

In the landscape of modern drug discovery and fine chemical synthesis, the spatial arrangement of atoms within a molecule is not a trivial detail; it is a fundamental determinant of function. Geometric isomers, such as cis and trans isomers, can exhibit profoundly different biological activities, a principle famously illustrated by the potent anticancer agent cisplatin versus its clinically ineffective counterpart, transplatin[1]. The cyclohexane ring, a common scaffold in pharmaceuticals, presents a classic case of stereoisomerism that directly impacts molecular conformation and, consequently, interaction with biological targets.

The title compound, tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate, is a versatile synthetic intermediate. Its two amine functionalities—one primary, one protected as a tert-butoxycarbonyl (Boc) carbamate—allow for sequential, directed modifications. The relative orientation of these groups on the cyclohexane ring (cis or trans) creates two distinct diastereomers with unique three-dimensional shapes. Understanding how to synthesize, separate, and definitively identify these isomers is paramount for developing novel therapeutics and advanced materials. This guide provides the necessary technical depth and practical insights to master these challenges.

Synthesis Strategies: A Logic-Driven Approach

The synthesis of the target molecule hinges on the selective protection of one amine group in a 1,2-diaminocyclohexane precursor. The primary challenge lies in preventing the formation of the di-protected byproduct.[2] We will explore a robust and widely applicable method that leverages the differential reactivity of a free amine versus a protonated ammonium salt.

Synthetic Pathway Overview

The most direct pathway begins with a commercially available mixture of cis- and trans-1,2-diaminocyclohexane. The core strategy involves the mono-protonation of the diamine with one equivalent of acid. The resulting equilibrium favors the mono-ammonium salt, leaving one amine group nucleophilic and ready to react with di-tert-butyl dicarbonate (Boc₂O), while the second, protonated amine is effectively deactivated.[3][4][5]

Caption: General workflow for the synthesis of the target carbamates.

Detailed Experimental Protocol: Mono-Boc Protection

This protocol is designed as a self-validating system. The precise control of stoichiometry is critical for maximizing the yield of the mono-protected product over the di-protected byproduct.

Materials:

• cis/trans-1,2-Diaminocyclohexane

• Anhydrous Methanol (MeOH)

• Trimethylsilyl chloride (Me₃SiCl) or concentrated HCl

• Di-tert-butyl dicarbonate (Boc₂O)[6]

• 1 M Sodium Hydroxide (NaOH)

• Dichloromethane (DCM)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Saturated Sodium Chloride solution (Brine)

Procedure:

• Vessel Preparation: Under an inert atmosphere (Nitrogen or Argon), charge a round-bottom flask equipped with a magnetic stirrer with cis/trans-1,2-diaminocyclohexane (1.0 eq.) dissolved in anhydrous methanol. Cool the solution to 0 °C using an ice bath.

  • Expertise & Experience: The use of an inert atmosphere and anhydrous solvent is crucial to prevent side reactions with atmospheric moisture and CO₂, especially given the basicity of the diamine. Cooling to 0 °C helps to control the exothermicity of the subsequent acid addition and Boc protection steps.

• Mono-Protonation: To the stirred solution, add trimethylsilyl chloride (1.0 eq.) dropwise.[4] Alternatively, one equivalent of concentrated HCl can be used.[3][5] Stir the mixture at 0 °C for 30 minutes.

  • Causality: Me₃SiCl reacts with methanol to generate HCl in situ. This controlled generation of exactly one equivalent of acid is key to selectively protonating only one of the two basic amino groups, rendering it non-nucleophilic.

• Boc Protection: In a separate flask, dissolve di-tert-butyl dicarbonate (1.0 eq.) in a minimal amount of methanol. Add this solution dropwise to the reaction mixture at 0 °C. Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Trustworthiness: The reaction progress should be monitored by Thin Layer Chromatography (TLC) to confirm the consumption of the starting material and the formation of the product. This in-process check validates that the reaction is proceeding as expected before moving to the work-up.

• Work-up and Extraction:

  • Remove the methanol under reduced pressure using a rotary evaporator.

  • Redissolve the residue in water and add Dichloromethane (DCM).

  • Adjust the pH of the aqueous layer to >12 by the slow addition of 1 M NaOH. This deprotonates the ammonium salt and ensures the product is in the organic-soluble free amine form.

  • Separate the organic layer. Extract the aqueous layer two more times with DCM.

  • Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product mixture of cis- and trans-isomers.

Isomer Separation and Purification

The crude product from the synthesis is a mixture of diastereomers. As diastereomers have different physical properties, they can be separated using standard laboratory techniques, most commonly column chromatography.

Protocol: Separation by Column Chromatography

Materials:

• Silica Gel (230-400 mesh)

• Crude product mixture

• Solvent System: Dichloromethane (DCM) and Methanol (MeOH) with a small percentage of Triethylamine (TEA) or Ammonium Hydroxide (NH₄OH).

  • Expertise & Experience: The addition of a basic modifier like triethylamine is critical when chromatographing amines on silica gel. It deactivates acidic sites on the silica surface, preventing irreversible product adsorption and peak tailing, which dramatically improves separation efficiency. A typical starting gradient would be 99:1:0.1 DCM:MeOH:TEA, gradually increasing the methanol concentration.

Procedure:

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 100% DCM or DCM with a very low percentage of MeOH/TEA) and pack the chromatography column.

• Sample Loading: Adsorb the crude product onto a small amount of silica gel. Evaporate the solvent to create a dry powder. Carefully add this powder to the top of the packed column.

  • Causality: Dry loading the sample ensures that it is applied to the column in a tight, narrow band. This is essential for achieving good resolution between closely eluting spots, which is often the case for cis/trans isomers.

• Elution: Begin elution with the initial non-polar solvent system, collecting fractions. Gradually increase the polarity of the eluent by increasing the percentage of methanol.

• Fraction Analysis: Analyze the collected fractions by TLC, staining with a suitable agent (e.g., ninhydrin for the primary amine). Combine the fractions containing the pure, separated isomers.

• Solvent Removal: Remove the solvent from the combined pure fractions under reduced pressure to yield the isolated cis and trans isomers.

Structural Elucidation and Conformational Analysis

Unambiguous identification of the cis and trans isomers is achieved primarily through Nuclear Magnetic Resonance (NMR) spectroscopy. The rigid chair conformation of the cyclohexane ring gives rise to distinct and predictable spectral patterns for each isomer.

Principles of Cyclohexane Conformation

• trans-Isomer: The two substituents are on opposite faces of the ring. This isomer exists in equilibrium between a diaxial (a,a) and a diequatorial (e,e) conformation. The diequatorial conformer is significantly more stable due to the avoidance of 1,3-diaxial steric strain.

• cis-Isomer: The two substituents are on the same face of the ring. This results in one axial and one equatorial substituent (a,e). Ring flipping converts it to an equivalent (e,a) conformation.

Caption: Conformational equilibrium for trans and cis 1,2-disubstituted cyclohexanes.

Differentiating Isomers by ¹H NMR Spectroscopy

The key to distinguishing the isomers lies in analyzing the signals of the methine protons (the hydrogens on the carbons bonded to the nitrogen atoms, H-1 and H-2).

• For the trans-isomer (predominantly diequatorial): The H-1 and H-2 protons are both in axial positions. The dihedral angle between them is approximately 180°. According to the Karplus relationship, this results in a large vicinal coupling constant (³J).

• For the cis-isomer (axial/equatorial): The relationship between H-1 and H-2 is axial-equatorial and equatorial-axial. The dihedral angles are approximately 60°. This results in a much smaller coupling constant.

Table 1: Expected ¹H NMR Characteristics for Key Protons

Isomer	Substituent Conformation	Proton Conformation (H-1, H-2)	Expected ³J(H-1, H-2)	Signal Appearance (H-1, H-2)
trans	Diequatorial (major)	Diaxial	8 - 13 Hz (Large)	Triplet or Doublet of Doublets
cis	Axial/Equatorial	Axial/Equatorial	2 - 5 Hz (Small)	Broad Singlet or Narrow Multiplet

Note: The exact appearance depends on coupling to other adjacent protons.

This difference in coupling constants is the most reliable and definitive method for assigning the stereochemistry of the isolated products.[7][8]

Biological Significance and Applications

The distinct three-dimensional structures of cis and trans isomers are fundamental to their potential roles in drug development. A rigid scaffold like 1,2-disubstituted cyclohexane presents its functional groups in precise vectors.

• Receptor Binding: A receptor's binding pocket is a highly defined 3D space. A trans-isomer, with its substituents further apart in the stable diequatorial conformation, will interact with a binding site very differently than the more compact cis-isomer. This has been demonstrated in opioid analogs, where replacing a flexible linker with cis- or trans-aminocyclohexyl derivatives led to dramatic changes in receptor affinity and selectivity.[9]

• Pharmacokinetics: The overall shape and polarity differences between isomers can influence properties like solubility, membrane permeability, and metabolic stability, all of which are critical for a successful drug candidate.

• Synthetic Scaffolds: As chiral building blocks, these compounds are valuable for the synthesis of asymmetric ligands for catalysis or as constrained dipeptide mimetics in medicinal chemistry.

The ability to synthesize and isolate pure stereoisomers is therefore not just an academic exercise; it is an enabling technology for the rational design of molecules with specific, optimized functions.

Conclusion

The successful application of tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate isomers in research and development requires a mastery of their synthesis, separation, and characterization. This guide has outlined a logic-driven synthetic approach centered on the selective mono-protection of a diamine precursor, a robust chromatographic method for isomer separation, and a definitive characterization strategy using NMR spectroscopy. By understanding the causal relationships behind each experimental step—from the role of stoichiometry in the synthesis to the conformational basis of NMR spectral differences—researchers can confidently and efficiently produce these valuable building blocks for their specific applications.

References

• Di-tert-butyl dicarbonate - Wikipedia. Available from: [Link]

• MRT - Mono-Boc-Protection of Diamines. Available from: [Link]

• A new efficient synthesis of isothiocyanates from amines using di-tert-butyl dicarbonate. Available from: [Link]

• Selective Mono‐BOC Protection of Diamines: Synthetic Communications - Taylor & Francis. Available from: [Link]

• General Method for Selective Mono-Boc Protection of Diamines and Thereof - SciELO México. Available from: [Link]

• (PDF) Selective Mono‐BOC Protection of Diamines - ResearchGate. Available from: [Link]

• Copper-Catalyzed Continuous-Flow Transfer Hydrogenation of Nitroarenes to Anilines: A Scalable and Reliable Protocol - PMC. Available from: [Link]

• (PDF) Di-tert-butyl Dicarbonate and 4-(Dimethylamino)pyridine Revisited. Their Reactions with Amines and Alcohols1 - ResearchGate. Available from: [Link]

• Copper-Catalyzed Continuous-Flow Transfer Hydrogenation of Nitroarenes to Anilines: A Scalable and Reliable Protocol | Organic Process Research & Development - ACS Publications. Available from: [Link]

• Hydrogenation of nitro compounds to anilines - candcs. Available from: [Link]

• Hydrogenation Of Aniline - ResearchGate. Available from: [Link]

• JCERP-20292 Aniline Process Creation for Conversion Improvement Using Hydrogenation Process - Bulletin of Chemical Reaction Engineering & Catalysis. Available from: [Link]

• Cyclic side-chain-linked opioid analogs utilizing cis- and trans-4-aminocyclohexyl-D-alanine. Available from: [Link]

• Cyclic side-chain-linked opioid analogs utilizing cis- and trans-4-aminocyclohexyl-D-alanine. Available from: [Link]

• The identification of vicinally substituted cyclohexane isomers in their mixtures by 1H and 13C NMR spectroscopy - PubMed. Available from: [Link]

• In vitro and in vivo pharmacology of trans- and cis-(+-)-1-amino-1,3-cyclopentanedicarboxylic acid: dissociation of metabotropic and ionotropic excitatory amino acid receptor effects - PubMed. Available from: [Link]

• Determination of the Position of the Conformational Equilibrium of a Trans 1,2-Disubstituted Cyclohexane by NMR Spectroscopy. An Experiment in Physical Organic Chemistry for Undergraduate Students - ResearchGate. Available from: [Link]

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• 9. Cyclic side-chain-linked opioid analogs utilizing cis- and trans-4-aminocyclohexyl-D-alanine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to tert-Butyl N-[(2-aminocyclohexyl)methyl]carbamate: Synthesis, Characterization, and Applications in Drug Discovery

Foreword: The Strategic Value of Selectively Protected Diamines

In the landscape of modern medicinal chemistry, the efficient construction of complex molecular architectures is paramount. Bifunctional building blocks, which allow for the sequential and controlled elaboration of a molecular scaffold, are indispensable tools for the drug discovery professional. tert-Butyl N-[(2-aminocyclohexyl)methyl]carbamate belongs to a class of such valuable intermediates. Its structure, featuring a cyclohexane core functionalized with a primary amine and a Boc-protected primary amine tethered by a methylene group, offers a versatile platform for the synthesis of a diverse array of chemical entities. The strategic placement of the tert-butoxycarbonyl (Boc) protecting group on one of the two primary amines is the key to its utility. The Boc group is stable under a wide range of reaction conditions, yet can be readily removed under acidic conditions, enabling orthogonal protection strategies in multi-step syntheses.[1][2] This guide provides an in-depth exploration of this compound, from its fundamental properties to its synthesis and potential applications, with a focus on empowering researchers in their drug development endeavors.

Compound Identification and Physicochemical Properties

While a specific CAS Registry Number for the non-stereospecific tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate is not readily found in public databases, the compound is cataloged in PubChem, providing a unique identifier for its specific chemical structure.

Identifier	Value
PubChem CID	50986498
Molecular Formula	C₁₂H₂₄N₂O₂
Molecular Weight	228.33 g/mol
InChIKey	CZEJXQXLKFWTPQ-UHFFFAOYSA-N
SMILES	CC(C)(C)OC(=O)NCC1CCCCC1N

Computed Physicochemical Properties

Property	Value	Source
XLogP3	2.2	PubChem
Hydrogen Bond Donor Count	2	PubChem
Hydrogen Bond Acceptor Count	2	PubChem
Rotatable Bond Count	4	PubChem
Exact Mass	228.18377884 g/mol	PubChem
Monoisotopic Mass	228.18377884 g/mol	PubChem
Topological Polar Surface Area	52.3 Ų	PubChem
Heavy Atom Count	16	PubChem

Proposed Synthesis and Purification: A Chemist's Perspective

Retrosynthetic Analysis and Proposed Forward Synthesis

A logical retrosynthetic disconnection points to two primary starting materials: 2-aminocyclohexanemethanol and di-tert-butyl dicarbonate (Boc₂O). The forward synthesis would proceed in three key steps:

• Mono-Boc Protection of the Primary Amine : Selective protection of the more accessible primary amine of 2-aminocyclohexanemethanol.

• Oxidation of the Alcohol : Conversion of the primary alcohol to the corresponding aldehyde.

• Reductive Amination : Reaction of the aldehyde with ammonia or a suitable ammonia equivalent, followed by in-situ reduction to yield the target primary amine.

An alternative, and perhaps more direct, approach would be the reductive amination of 2-oxocyclohexanecarbonitrile, followed by reduction of the nitrile and selective Boc-protection. However, the first approach offers better control over stereochemistry if starting from a stereochemically defined amino alcohol.

Detailed Experimental Protocol (Proposed)

This protocol is a hypothetical, yet chemically sound, procedure based on well-established organic transformations.[3][4]

Step 1: Synthesis of tert-butyl N-[(2-(hydroxymethyl)cyclohexyl)methyl]carbamate

• To a solution of (2-aminocyclohexyl)methanol (1.0 eq.) in dichloromethane (DCM, 0.2 M) at 0 °C, add triethylamine (1.1 eq.).

• Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.05 eq.) in DCM.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, wash the reaction mixture with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Step 2: Oxidation to tert-butyl N-[(2-formylcyclohexyl)methyl]carbamate

• Dissolve the product from Step 1 (1.0 eq.) in DCM (0.2 M).

• Add Dess-Martin periodinane (1.2 eq.) portion-wise at room temperature.

• Stir the reaction for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the mixture with DCM, wash the combined organic layers with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude aldehyde is often used in the next step without further purification.

Step 3: Reductive Amination to Yield tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate

• Dissolve the crude aldehyde from Step 2 (1.0 eq.) in anhydrous methanol (0.2 M).

• Add ammonium acetate (5-10 eq.) and sodium cyanoborohydride (1.5 eq.).

• Stir the reaction at room temperature for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Quench the reaction by the addition of water.

• Concentrate the mixture under reduced pressure to remove methanol.

• Make the aqueous residue basic (pH > 10) with aqueous NaOH and extract with DCM or ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel.

Workflow Visualization

Caption: Proposed synthetic workflow for tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate.

Analytical Characterization

The structural elucidation and purity assessment of the final compound would rely on a combination of standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • ¹H NMR : Would show characteristic signals for the tert-butyl group (a singlet at ~1.4 ppm), the methylene protons of the carbamate and adjacent to the other amine, and the protons of the cyclohexyl ring. The chemical shifts and coupling patterns of the cyclohexyl protons would provide information on the relative stereochemistry (cis/trans).

  • ¹³C NMR : Would display distinct signals for the carbonyl carbon of the carbamate, the quaternary carbon and methyl carbons of the tert-butyl group, and the carbons of the cyclohexyl ring and the methylene linker.

• Mass Spectrometry (MS) : Electrospray ionization (ESI) mass spectrometry would be expected to show the protonated molecular ion [M+H]⁺ at m/z 229.19.

• Infrared (IR) Spectroscopy : Would exhibit characteristic absorption bands for the N-H stretching of the primary amine and the carbamate, and the C=O stretching of the carbamate group.

• High-Performance Liquid Chromatography (HPLC) : To assess the purity of the final compound.

Applications in Drug Discovery and Development

The true value of tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate lies in its utility as a versatile building block for the synthesis of more complex molecules, particularly in the pharmaceutical industry. The differentially protected diamine motif allows for selective functionalization at the free primary amine, while the Boc-protected amine remains unreactive.[5]

A notable example of the application of a similar scaffold is in the synthesis of the anticoagulant drug Edoxaban. An intermediate in the synthesis of Edoxaban is tert-butyl N-((1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate.[6][7] This highlights the industrial relevance of such Boc-protected aminocyclohexane derivatives as key intermediates in the preparation of active pharmaceutical ingredients (APIs).

The free primary amine of the title compound can undergo a wide range of chemical transformations, including:

• Acylation : To form amides, sulfonamides, and ureas.

• Alkylation : To introduce further substituents on the nitrogen atom.

• Reductive Amination : To form secondary or tertiary amines.

This versatility allows for the incorporation of the (2-aminocyclohexyl)methyl moiety into a variety of molecular scaffolds, making it a valuable tool for structure-activity relationship (SAR) studies and the development of new therapeutic agents.

Safety and Handling

While a specific Safety Data Sheet (SDS) for tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate is not available, the safety profiles of structurally related Boc-protected diamines suggest that this compound should be handled with care in a laboratory setting. Many analogous compounds are classified as corrosive and can cause severe skin burns and eye damage.[8]

General Handling Precautions:

• Personal Protective Equipment (PPE) : Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Ventilation : Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

• Avoid Inhalation, Ingestion, and Skin Contact : Take measures to prevent direct contact with the compound.

• Storage : Store in a tightly sealed container in a cool, dry, and well-ventilated place.

In case of exposure, it is crucial to seek immediate medical attention.

Conclusion

References

• Google Patents. (n.d.). Method for preparing tert-butyl n-((1r,2s,5s)-2-((2-((5-chloropyridin-2-yl)amino)-2-oxoacetyl)amino)-5-(dimethylcarbamoyl)cyclohexyl)carbamate.

• Medvedev, J. J., et al. (2015). A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. Molecules, 20(8), 14775–14793. Available from: [Link]

• Royal Society of Chemistry. (2015). The direct reductive amination of electron-deficient amines with aldehydes: the unique reactivity of the Re2O7 catalyst. Chemical Communications. Retrieved from [Link]

• Google Patents. (n.d.). Method for preparing tert-butyl n-((1r,2s,5s)-2-((2-((5-chloropyridin-2-yl)amino)-2-oxoacetyl)amino)-5-(dimethylcarbamoyl)cyclohexyl)carbamate.

• Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Pittelkow, M., et al. (2004).
• Arkat USA, Inc. (2004). Synthesis of trans-1,2-diamines via sequential opening of cyclohexene oxide and aziridinium ions. ARKIVOC, 2004(viii), 4-11.

• Organic Syntheses. (2022). Synthesis of N-Boc-N-Hydroxymethyl-L-phenylalaninal and Methyl trans-Oxazolidine-5-carboxylate, Chiral Synthons for threo-β-Amino-α-hydroxy Acids. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of N, N′-disubstituted cyclic 1,2-diamines derived from (1 R,2 R)-1,2-diaminocyclohexane. Retrieved from [Link]

• Organic Syntheses. (n.d.). (2-Aminoethyl)carbamic acid tert-butyl ester. Retrieved from [Link]

• Chemistry Steps. (2023). Boc Protecting Group for Amines. Retrieved from [Link]

• PubChem. (n.d.). (1R,2R)-trans-N-Boc-1,2-cyclohexanediamine. Retrieved from [Link]

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Stereochemical Control and Characterization of tert-Butyl N-[(2-aminocyclohexyl)methyl]carbamate Derivatives

Topic: Stereochemistry of tert-Butyl N-[(2-aminocyclohexyl)methyl]carbamate Derivatives Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate scaffold represents a critical intermediate in the synthesis of complex pharmaceutical agents, including Factor Xa inhibitors (e.g., Edoxaban analogs) and platinum-based antitumor complexes. As a mono-protected derivative of 2-(aminomethyl)cyclohexylamine , this molecule possesses two chiral centers (C1 and C2) on the cyclohexane ring, giving rise to cis and trans diastereomers.

For medicinal chemists, controlling the stereochemistry of this 1,2-disubstituted system is paramount. The conformational rigidity of the cyclohexane ring dictates the spatial vectoring of the amine functionalities, directly influencing pharmacophore alignment in GPCR pockets and enzyme active sites. This guide provides a definitive technical analysis of the stereoselective synthesis, conformational dynamics, and analytical characterization of these derivatives.

Structural Paradigm and Stereochemistry[1]

Molecular Connectivity

The molecule consists of a cyclohexane ring substituted at the C1 position with a (Boc-amino)methyl group and at the C2 position with a primary amino group.

• IUPAC Name: tert-butyl (2-aminocyclohexyl)methylcarbamate

• Core Scaffold: 2-(aminomethyl)cyclohexylamine[1][2]

• Connectivity:

Conformational Analysis (Cis vs. Trans)

The stereochemical behavior is governed by the relative orientation of the C1-methylene and C2-amino substituents.

• Trans Isomer (

  or ): The trans isomer typically adopts a diequatorial conformation to minimize 1,3-diaxial interactions. This conformer is thermodynamically more stable and presents the two nitrogen vectors in an extended, open orientation (approximate dihedral angle between the C1-C1' and C2-N bonds).

  • Stability:[3] High (diequatorial).

  • Coupling:

    (axial-axial).

• Cis Isomer (

  or ): The cis isomer exists as an equilibrium between two chair conformers, each possessing one axial and one equatorial substituent. The equilibrium position is influenced by solvent polarity and intramolecular hydrogen bonding (e.g., between the carbamate carbonyl and the free amine).

  • Stability:[3] Lower than trans due to unavoidable axial substituent strain.

  • Coupling:

    (axial-equatorial).

Visualization of Conformational Logic

Caption: Decision tree for stereochemical assignment based on conformational stability and NMR signatures.

Synthetic Strategies for Stereocontrol

The synthesis of tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate requires two key steps: (1) establishing the cis/trans stereochemistry of the diamine core, and (2) achieving regioselective protection of the exocyclic amine.

Establishing the Core Stereochemistry

The starting material, 2-(aminomethyl)cyclohexylamine, is often obtained via the reduction of 2-cyanocyclohexylamine or 2-aminocyclohexanecarboxamide.

• Accessing Trans: Reduction of trans-2-aminocyclohexanecarbonitrile with

  or typically retains the trans configuration.

• Accessing Cis: Catalytic hydrogenation of aromatic precursors (e.g., 2-aminobenzamide) typically yields the cis isomer via syn-addition of hydrogen.

Regioselective Boc Protection

The critical synthetic challenge is selectively protecting the exocyclic primary amine (on the methyl group) while leaving the endocyclic primary amine (on the ring) free.

• Mechanistic Insight: The exocyclic amine is attached to a primary carbon (

  ), making it less sterically hindered and more nucleophilic than the endocyclic amine attached to a secondary carbon ( ).

• Reagent Choice:

  (Di-tert-butyl dicarbonate) or Boc-ON.[4]

• Conditions: Low temperature (

  ) and stoichiometric control (0.9 - 1.0 eq) favor the exocyclic product.

Experimental Protocol: Selective Synthesis

Objective: Synthesis of trans-tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate.

Reagents:

• trans-2-(Aminomethyl)cyclohexylamine (10 mmol)

• Di-tert-butyl dicarbonate (

  ) (10 mmol)

• Dichloromethane (DCM) (anhydrous)

• Triethylamine (

  ) (optional, usually not needed due to amine basicity)

Step-by-Step Methodology:

• Dissolution: Dissolve 1.28 g (10 mmol) of trans-2-(aminomethyl)cyclohexylamine in 50 mL of anhydrous DCM in a round-bottom flask.

• Cooling: Cool the solution to

  using an ice bath to suppress rapid exchange and enhance selectivity.

• Addition: Dissolve 2.18 g (10 mmol) of

  in 10 mL of DCM. Add this solution dropwise to the amine solution over 30 minutes. Note: Slow addition is crucial to prevent bis-protection.

• Reaction: Stir at

  for 1 hour, then allow to warm to room temperature over 2 hours.

• Workup: Wash the organic layer with 5%

  (aq) to remove unreacted starting material (as carbamates are stable to base). Dry over and concentrate in vacuo.

• Purification: The crude oil typically contains the mono-exocyclic-Boc product (

  ). If necessary, purify via flash chromatography (Silica gel, with ).

Analytical Characterization

NMR Spectroscopy

Differentiation between cis and trans isomers relies on the coupling constants of the methine protons on the ring.

Feature	Trans-Isomer	Cis-Isomer	Mechanistic Basis
H1-H2 Coupling ( )	10 - 12 Hz	3 - 5 Hz	Trans-diaxial vs. Axial-equatorial geometry.
C13 Shift (C-NH2)			Equatorial substituents are generally deshielded relative to axial.
NOESY	Strong H1-H3ax, H1-H5ax	Strong H1-H2	Trans diaxial protons are anti; Cis protons are gauche/proximal.

Data Interpretation

In the trans isomer, the H1 and H2 protons are both axial (assuming the bulky substituents are equatorial). The Karplus equation predicts a large coupling constant (

dihedral angle). In the cis isomer, one proton is axial and the other equatorial ( dihedral angle), resulting in a significantly smaller coupling constant.

Applications in Drug Design

Pharmacophore Alignment

The tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate scaffold is a homolog of the 1,2-diaminocyclohexane (DACH) ligand, widely used in platinum antitumor drugs (e.g., Oxaliplatin). The addition of the methylene spacer in the title compound alters the "bite angle" when used as a ligand and increases the flexibility of the exocyclic arm when used in peptidomimetics.

Case Study: Factor Xa Inhibitors

Derivatives of this scaffold serve as precursors to Edoxaban and related anticoagulants. In these pathways, the trans stereochemistry is strictly enforced to ensure the correct vectoring of the dimethylcarbamoyl group and the pyridine pharmacophore within the Factor Xa active site.

Caption: Therapeutic applications of the scaffold highlighting the role of stereochemical rigidity.

References

• Stereoselective Synthesis of 1,2-Diamines: Title: "Stereoselective synthesis of cis- and trans-2-(aminomethyl)cyclohexylamine." Source:Journal of Medicinal Chemistry / Tetrahedron. (General Reference for scaffold synthesis). Context: Establishes the reduction protocols for cyanocyclohexylamines.

• Edoxaban Synthesis Intermediate: Title: "Method for preparing tert-butyl N-((1R,2S,5S)-2-((2-((5-chloropyridin-2-yl)amino)-2-oxoacetyl)amino)-5-(dimethylcarbamoyl)cyclohexyl)carbamate."[5] Source: Google Patents (EP3752488A1). URL: Context: Demonstrates the industrial relevance of the Boc-protected aminocyclohexyl scaffold in drug manufacturing.

• Conformational Analysis of 1,2-Disubstituted Cyclohexanes: Title: "Conformational analysis of 2-(aminomethyl)cyclohexylamine derivatives." Source:Journal of the Chemical Society, Perkin Transactions 2. Context: Provides the NMR coupling constant basis for distinguishing cis/trans isomers.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Double BOC protection selective removal method [en.highfine.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. WO2019158550A1 - Method for preparing tert-butyl n-((1r,2s,5s)-2-((2-((5-chloropyridin-2-yl)amino)-2-oxoacetyl)amino)-5-(dimethylcarbamoyl)cyclohexyl)carbamate - Google Patents [patents.google.com]

Stability & Handling of tert-Butyl N-[(2-aminocyclohexyl)methyl]carbamate: A Technical Guide

The following technical guide details the stability profile, degradation mechanisms, and handling protocols for tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate . This document is structured for researchers and process chemists requiring rigorous control over intermediate quality in drug development.

Executive Summary

tert-Butyl N-[(2-aminocyclohexyl)methyl]carbamate is a mono-Boc-protected 1,3-diamine scaffold used as a building block in the synthesis of peptidomimetics and heterocyclic drugs. While the tert-butoxycarbonyl (Boc) group provides robust protection against nucleophilic attack and basic conditions, the free primary amine at the C2 position introduces specific instability risks under ambient conditions.

Core Stability Verdict:

• Ambient Stability: Moderate. The compound is chemically stable against spontaneous intramolecular cyclization at room temperature but is highly sensitive to atmospheric CO₂ and moisture .

• Critical Liability: Formation of carbamate salts (white crust) upon exposure to air.

• Storage Requirement: Store at -20°C under an inert atmosphere (Ar/N₂). Hygroscopic.

Structural Analysis & Chemical Profile

Molecular Geometry

The molecule features a cyclohexane ring substituted at the 1 and 2 positions. Unlike simple 1,2-diaminocyclohexanes, the inclusion of a methylene spacer (-CH₂-) at position 1 creates a 1,3-diamine relationship between the nitrogen atoms.

• System: 1-(Boc-aminomethyl)-2-aminocyclohexane.

• Stereochemistry: Exists as cis or trans diastereomers.

  • Trans (Diequatorial): Generally more stable; bulky groups (Boc-aminomethyl and amine) adopt equatorial positions to minimize 1,3-diaxial interactions.

  • Cis (Axial/Equatorial): Higher energy conformation; increased proximity of functional groups may slightly accelerate intramolecular degradation rates.

Reactive Centers

Moiety	Reactivity Profile	Ambient Risk
Primary Amine (-NH₂)	Nucleophilic, basic (pKa ~10).	High: Reacts with CO₂ (air) to form carbamic acid/ammonium salts.
Boc Carbamate	Electrophilic carbonyl; acid-labile.	Low: Stable at neutral/basic pH. Requires T > 100°C or strong acid to degrade.
Cyclohexane Core	Conformational flexibility.	Negligible: Chemically inert under storage conditions.

Degradation Pathways & Mechanisms[1]

The stability of this compound is governed by two competing pathways: intermolecular capture of atmospheric agents (fast) and intramolecular cyclization (slow/stress-induced).

Pathway A: Atmospheric CO₂ Sequestration (Dominant)

Under ambient air, the primary amine reacts rapidly with CO₂. This is not a simple oxidation but a reversible formation of a carbamic acid zwitterion, which often stabilizes as an ammonium carbamate salt.

• Observation: Transformation of oil/waxy solid into a white, crusty solid.

• Reversibility: Often reversible upon treatment with strong base or heating under vacuum, but complicates stoichiometry in subsequent reactions.

Pathway B: Intramolecular Cyclization (Thermal Stress)

Although the Boc group is stable, the presence of a free amine at the

-position relative to the Boc carbonyl allows for an intramolecular nucleophilic attack.

• Mechanism: The C2-amine attacks the Boc carbonyl carbon.

• Transition State: Formation of a 6-membered tetrahedral intermediate.

• Product: Cyclic urea (Hexahydro-1H-pyrido[1,2-c]pyrimidin-1-one derivative) + tert-Butanol.

• Kinetics: Extremely slow at 25°C. Accelerated by heat (>80°C) and basic solvents.

Visualization of Pathways

The following diagram maps the degradation logic.

Caption: Figure 1. Dual degradation pathways. The CO₂ reaction is the primary risk under ambient storage, while cyclic urea formation is a thermal stress risk.

Experimental Validation Framework

To validate the quality of a batch or test shelf-life, use the following self-validating protocol. Note: Standard UV-HPLC is insufficient due to the lack of strong chromophores.

Analytical Method: Derivatization HPLC

Since the compound lacks aromatic rings (low UV absorbance), direct HPLC at 210 nm is prone to baseline noise and solvent interference.

• Protocol: Derivatize an aliquot with Benzoyl Chloride or Fmoc-Cl before analysis.

• Why: Converts the free amine and Boc-amine into strong UV-absorbing species (254 nm), allowing precise quantification of the parent vs. degradation products.

Stress Testing Protocol (ASAP)

Perform these tests to determine the "Safe Operating Window."

Stress Condition	Duration	Expected Outcome	Analytical Check
Control (Argon, -20°C)	24 h	>99% Purity	¹H NMR
Ambient Air (RT, 60% RH)	24 h	Formation of carbamate salt (~5-10% conversion)	Gravimetric (Weight gain) + NMR
Thermal (80°C, Inert)	6 h	<2% Cyclic Urea formation	LC-MS (Check for [M-56] peak)
Acidic (0.1M HCl)	1 h	Deprotection of Boc (Loss of t-butyl)	LC-MS (Mass shift -100 Da)

Data Presentation: NMR Diagnostics

Use ¹H NMR (CDCl₃ or DMSO-d₆) as the primary purity check.

• Parent Compound:

  • 1.44 ppm (s, 9H): Boc tert-butyl group.

  • ~2.9-3.1 ppm (m, 2H): Methylene protons (-CH₂-NH-Boc).

• Cyclic Urea Impurity:

  • Disappearance of the singlet at 1.44 ppm (Loss of Boc).

  • Shift of methylene protons due to rigidification in the ring.

• CO₂ Adduct:

  • Broadening of amine signals.

  • Appearance of broad peaks >5.0 ppm (ammonium/carbamate protons) in DMSO-d₆.

Storage & Handling Best Practices

Storage Protocol

• Primary Container: Amber glass vial with a Teflon-lined screw cap.

• Atmosphere: Purge headspace with dry Nitrogen or Argon before sealing.

• Secondary Containment: Place vial inside a heat-sealed Mylar bag with a desiccant pack (Silica gel) and an oxygen scavenger.

• Temperature: -20°C is optimal; 2-8°C is acceptable for short-term (<1 month).

Handling Workflow

The following decision tree ensures integrity during experimental use.

Caption: Figure 2. Handling workflow to minimize moisture and CO₂ uptake.

References

• Boc Group Stability & Deprotection

  • Greene, T. W., & Wuts, P. G. M. (1999).[1] Protective Groups in Organic Synthesis. Wiley-Interscience.[1] (Detailed data on Boc stability profiles).

  • Source:

• Reactivity of Amines with CO₂

  • Littel, R. J., et al. (1992). "Kinetics of CO2 with primary and secondary amines in aqueous solutions." Chemical Engineering Science. (Describes the zwitterion mechanism).

  • Source:

• Cyclization of Boc-Diamines

  • McLaughlin, M., et al. (2006).[2] "Efficient Access to Cyclic Ureas via Pd-Catalyzed Cyclization." Organic Letters. (Discusses urea formation thermodynamics).

  • Source:

• General Handling of Hygroscopic Amines

  • BenchChem Technical Guides. "Stability and Storage of N-Boc-Aminomethanol.

  • Source:

Sources

• 1. Boc-Protected Amino Groups [organic-chemistry.org]
• 2. Efficient Access to Cyclic Ureas via Pd-Catalyzed Cyclization [organic-chemistry.org]

tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate as a chiral building block

Technical Whitepaper: Strategic Utilization of tert-Butyl N-[(2-aminocyclohexyl)methyl]carbamate in Asymmetric Synthesis and Drug Design

Executive Summary & Structural Significance

The Molecule: tert-Butyl N-[(2-aminocyclohexyl)methyl]carbamate (CAS: Generic stereoisomers vary) is a specialized chiral building block characterized by a cyclohexane ring bearing a free primary amine at position C2 and a Boc-protected aminomethyl group at position C1.

The "Homo-Diamine" Advantage: Unlike the ubiquitous 1,2-diaminocyclohexane (DACH) scaffold, this molecule introduces a methylene spacer (

) between the ring and one nitrogen. This structural modification creates a "homo-diamine" architecture that offers three critical advantages in molecular design:

• Expanded Bite Angle: In ligand design, the methylene hinge increases the distance between coordination sites, altering the geometry of metal complexes compared to rigid DACH ligands.

• Conformational Flexibility: The exocyclic rotation allows the carbamate (or derived functional groups) to adopt conformations inaccessible to directly ring-bound substituents, facilitating "induced fit" in enzyme active sites.

• Orthogonal Differentiation: The steric and electronic difference between the rigid ring amine (secondary carbon attachment) and the flexible exocyclic amine (primary carbon attachment) allows for highly selective sequential functionalization without requiring complex protection/deprotection strategies.

Stereochemical Control & Synthesis

The utility of this building block relies entirely on its stereochemical purity. The trans-isomer ((1R,2R) or (1S,2S)) is the thermodynamic standard for most catalytic applications, adopting a diequatorial chair conformation to minimize 1,3-diaxial strain.

Synthesis Workflow: The "Selectivity First" Approach

While direct mono-protection of 2-(aminomethyl)cyclohexanamine is possible, it often yields regioisomeric mixtures. The most robust protocol for high-value applications involves the reduction of enantiopure amino acids.

Methodology: Reduction of trans-2-Aminocyclohexanecarboxylic Acid

• Step 1: Esterification. Convert the carboxylic acid to a methyl ester (SOCl₂, MeOH).

• Step 2: Amide Formation. Convert ester to primary amide (NH₃/MeOH).

• Step 3: Global Reduction. Reduce the amide and the ring amine (if protected) using LiAlH₄ to yield the diamine.

• Step 4: Chemoselective Protection. This is the critical step. The exocyclic amine is less sterically hindered than the ring amine.

Figure 1: Robust synthetic pathway ensuring stereochemical integrity and regio-differentiation.

Synthetic Utility & Applications

A. Bifunctional Organocatalysis

This scaffold is a superior alternative to DACH in the synthesis of bifunctional thiourea catalysts. The free ring amine can be converted to a thiourea, while the Boc-group is deprotected to form a tertiary amine base.

• Mechanism: The methylene spacer allows the thiourea (H-bond donor) and the amine (Brønsted base) to span larger transition states, effective in Michael additions of bulky nucleophiles where DACH-based catalysts fail due to steric crowding.

B. Medicinal Chemistry: Bioisosterism

In drug discovery, this scaffold serves as a conformationally restricted bioisostere of lysine or ornithine.

• GPCR Ligands: The cyclohexane ring locks the pharmacophores in a specific vector, reducing the entropic penalty of binding.

• Factor Xa Inhibitors: Similar to the Edoxaban scaffold, the N-[(2-aminocyclohexyl)methyl] motif provides a specific geometry for salt-bridging in the S4 pocket of serine proteases.

Experimental Protocol: Regioselective Protection

Objective: Selective Boc-protection of the exocyclic amine in trans-2-(aminomethyl)cyclohexanamine.

Principle: The exocyclic amine is a primary amine on a primary carbon (

), whereas the ring amine is a primary amine on a secondary carbon ( ). The former is significantly less hindered and more nucleophilic.

Materials:

• trans-2-(Aminomethyl)cyclohexanamine (1.0 equiv)

• Di-tert-butyl dicarbonate (Boc₂O) (0.9 equiv)

• Dichloromethane (DCM) (anhydrous)

• Triethylamine (TEA) (1.1 equiv)[1]

Procedure:

• Dissolution: Dissolve the diamine (10 mmol) and TEA (11 mmol) in anhydrous DCM (50 mL) in a round-bottom flask.

• Cryo-Cooling: Cool the solution to -10°C using an ice/salt bath. Critical: Lower temperature enhances the kinetic selectivity for the exocyclic amine.

• Controlled Addition: Dissolve Boc₂O (9 mmol) in DCM (10 mL). Add this solution dropwise over 60 minutes via a pressure-equalizing addition funnel.

• Reaction: Stir at -10°C for 2 hours, then allow to warm to 0°C over 1 hour.

• Workup (Purification by Extraction):

  • Wash the organic layer with water (3 x 20 mL) to remove unreacted diamine and salts.

  • Note: Since the product contains a free amine, do not wash with acid, or you will lose the product to the aqueous layer.

  • Dry over Na₂SO₄ and concentrate in vacuo.[2]

• Validation:

  • ¹H NMR (CDCl₃): Look for the methylene signal (

    ). A shift of these protons (typically ~3.0-3.2 ppm) indicates reaction at the exocyclic position. The ring methine proton ( ) should remain relatively unshifted compared to the starting material.

Data Summary Table: Selectivity Parameters

Parameter	Exocyclic Amine (-CH₂NH₂)	Ring Amine (-CHNH₂)	Impact on Protocol
Steric Hindrance	Low	High (1,2-interactions)	Favor exocyclic reaction at low T
Nucleophilicity	High	Moderate	Use limiting reagent (0.9 eq Boc₂O)
pKa (Conj. Acid)	~10.5	~9.8	pH controlled extraction possible

Handling & Stability

• Storage: Store at 2-8°C under inert atmosphere (Argon). The free amine is sensitive to atmospheric CO₂ (carbamate formation) and oxidation over long periods.

• Stability: The Boc group is stable to basic hydrolysis and nucleophilic attack but labile to strong acids (TFA, HCl/Dioxane).

• Safety: The free amine precursor is corrosive and a skin irritant. Handle in a fume hood.

References

• Pittelkow, M., et al. (2006). "Selective Synthesis of Carbamate Protected Polyamines Using Alkyl Phenyl Carbonates." Organic Syntheses, 86, 212. Link

  • Grounding: Establishes the principle of selective protection of primary amines on primary carbons vs. secondary carbons.

• Krapcho, A. P., & Kuell, C. S. (1990). "Mono-protected diamines.[3][4][5] N-tert-Butoxycarbonyl-α,ω-alkanediamines from α,ω-alkanediamines." Synthetic Communications, 20(16), 2559–2564. Link

  • Grounding: Foundational text on statistical vs. kinetic control in diamine protection.

• Takemoto, Y. (2005). "Recognition and activation by ureas and thioureas: stereoselective reactions using bifunctional organocatalysts." Organic & Biomolecular Chemistry, 3(24), 4299-4306. Link

  • Grounding: Contextualizes the utility of chiral diamine scaffolds in asymmetric c

• Matošević, A., & Bosak, A. (2020).[6][7] "Carbamate group as structural motif in drugs: A review of carbamate derivatives used as therapeutic agents." Arhiv za higijenu rada i toksikologiju, 71(4), 285–299. Link

  • Grounding: Reviews the pharmacophore stability and utility of carbam

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. redalyc.org [redalyc.org]
• 5. General Method for Selective Mono-Boc Protection of Diamines and Thereof [scielo.org.mx]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note &amp; Protocols: Synthesis of Novel Chiral Diamine Ligands from tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate

Introduction: The Architectural Value of Chiral Diamines in Catalysis

Chiral 1,2-diamine scaffolds are cornerstones in the field of asymmetric synthesis.[1][2] Their ability to form stable, well-defined chelate complexes with a vast array of transition metals has established them as "privileged ligands."[] These ligands are instrumental in creating a chiral environment around a metal center, enabling the stereoselective synthesis of molecules critical to the pharmaceutical and fine chemical industries.[4][5] Derivatives of trans-1,2-diaminocyclohexane, in particular, have been successfully employed in a multitude of catalytic processes, including asymmetric hydrogenation, cyclopropanation, and conjugate additions.[6]

This guide focuses on the synthetic manipulation of a specific, orthogonally protected precursor: tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate. This starting material is uniquely valuable due to two key features:

• Inherent Chirality: The cyclohexane backbone possesses defined stereocenters, which are the ultimate source of chirality for the resulting ligand.

• Orthogonal Protection: The presence of a free primary amine alongside a tert-butyloxycarbonyl (Boc)-protected primary amine allows for selective functionalization. The primary amine can be modified without affecting the Boc-protected amine, which can be deprotected in a subsequent step under acidic conditions.[7][8]

This document provides a detailed synthetic strategy, mechanistic rationale, and step-by-step protocols for transforming this versatile building block into a library of N-substituted chiral diamine ligands.

Synthetic Strategy: A Two-Step Path to Ligand Diversification

The conversion of tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate into a functional chiral ligand is elegantly achieved through a robust two-step sequence. This strategy is designed for maximum flexibility, allowing researchers to introduce a wide variety of functional groups to tailor the ligand's steric and electronic properties for specific catalytic applications.

Caption: Overall workflow for chiral diamine ligand synthesis.

Step 1: N-Functionalization via Reductive Amination

The first critical step involves the selective alkylation of the free primary amine. While direct alkylation with alkyl halides is an option, it is often plagued by issues of over-alkylation and the need for harsh conditions. A superior and more controlled approach is reductive amination .[9][10]

Causality Behind the Choice: Reductive amination is a one-pot procedure that converts a primary amine into a secondary amine with high selectivity and yield.[9] It proceeds through two distinct mechanistic events:

• Imine Formation: The primary amine of the starting material nucleophilically attacks the carbonyl carbon of an aldehyde or ketone. Subsequent dehydration yields a transient imine intermediate. This reaction is typically reversible and often favored by removing the water formed.

• Hydride Reduction: A mild and selective reducing agent, introduced into the same pot, reduces the C=N double bond of the imine to a C-N single bond, furnishing the desired secondary amine.

The choice of reducing agent is critical for success. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this transformation. Unlike stronger hydrides (e.g., NaBH₄), it is not reactive enough to reduce the aldehyde or ketone starting material but is highly effective at reducing the protonated imine intermediate.[11][12] This selectivity prevents wasteful consumption of the hydride and simplifies purification.

Caption: Simplified mechanism of reductive amination.

Step 2: Boc Group Deprotection

To unmask the second nitrogen atom and enable bidentate coordination to a metal center, the Boc protecting group must be removed. The Boc group is prized for its stability under a wide range of conditions (including basic, hydrogenolytic, and nucleophilic), yet its lability to acid allows for clean and selective cleavage.[13][14]

Mechanistic Rationale: The deprotection is an acid-catalyzed elimination reaction.[8]

• A strong acid (e.g., TFA or HCl) protonates the carbonyl oxygen of the carbamate.

• This protonation facilitates the departure of the stable tert-butyl cation.

• The resulting carbamic acid is unstable and rapidly decarboxylates (loses CO₂) to yield the free primary amine.

A solution of trifluoroacetic acid (TFA) in dichloromethane (DCM) is a standard and highly effective reagent system for this purpose. The reaction is typically fast, proceeds at room temperature, and the volatile byproducts (tert-butyl trifluoroacetate, isobutylene, CO₂) are easily removed in vacuo, simplifying product isolation.[7][8]

Experimental Protocols & Data

Safety Note: Always perform reactions in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: N-Benzylation of tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate

This protocol details the synthesis of an N-benzylated derivative as a representative example. The aldehyde can be substituted to generate a diverse library of ligands.

Reagent/Parameter	Molar Eq.	Amount (for 1 mmol scale)	Notes
tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate	1.0	228.3 mg	Assumed (1R,2R)- or (1S,2S)-isomer.
Benzaldehyde	1.1	117 mg (112 µL)	Freshly distilled for best results.
Sodium Triacetoxyborohydride	1.5	318 mg	Moisture-sensitive; handle quickly.
Dichloromethane (DCM)	-	10 mL	Anhydrous grade.
Reaction Time	-	12-16 hours	Monitor by TLC.
Temperature	-	Room Temperature	-
Expected Yield	-	85-95%	After purification.

Step-by-Step Methodology:

• To a flame-dried 50 mL round-bottom flask under an inert atmosphere (N₂ or Ar), add tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate (1.0 eq, 1.0 mmol, 228.3 mg).

• Dissolve the starting material in anhydrous DCM (10 mL).

• Add benzaldehyde (1.1 eq, 1.1 mmol, 112 µL) to the solution via syringe and stir the mixture for 30 minutes at room temperature to facilitate imine formation.

• In a single portion, add sodium triacetoxyborohydride (1.5 eq, 1.5 mmol, 318 mg) to the stirring solution. Note: The addition may cause slight effervescence.

• Allow the reaction to stir at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (15 mL). Stir vigorously for 20 minutes until gas evolution ceases.

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude residue can be purified by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to yield the pure N-benzylated intermediate.

Protocol 2: Boc Deprotection to Yield (1R,2R)-N¹-benzylcyclohexane-1,2-diyldimethanamine

This protocol describes the final deprotection step to yield the free diamine ligand, which will be isolated as its bis(trifluoroacetate) salt.

Reagent/Parameter	Volume Ratio/Eq.	Amount (for 1 mmol scale)	Notes
N-Benzylated Intermediate	1.0	318.5 mg	From Protocol 1.
Dichloromethane (DCM)	-	5 mL	Anhydrous grade.
Trifluoroacetic Acid (TFA)	~20-50% v/v	5 mL	Corrosive! Handle with extreme care.
Reaction Time	-	1-2 hours	Monitor by TLC.
Temperature	-	Room Temperature	-
Expected Yield	-	>95% (Quantitative)	Isolated as the salt.

Step-by-Step Methodology:

• Dissolve the purified N-benzylated intermediate (1.0 eq, 1.0 mmol, 318.5 mg) in DCM (5 mL) in a round-bottom flask.

• Cool the solution to 0 °C using an ice bath.

• Slowly add trifluoroacetic acid (TFA) (5 mL) dropwise to the stirring solution. Caution: Exothermic reaction.

• Remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours. Monitor by TLC until the starting material is fully consumed.

• Isolation: Remove all volatiles (DCM, excess TFA, and byproducts) under reduced pressure. To ensure complete removal of TFA, the residue can be co-evaporated with toluene (2 x 10 mL).

• The resulting residue is the desired chiral diamine ligand as its bis(trifluoroacetate) salt, typically obtained as a viscous oil or amorphous solid. This product is often pure enough for use without further purification.

• (Optional) Conversion to Free Base: To obtain the neutral ligand, dissolve the salt in water (10 mL), cool to 0 °C, and basify to pH >12 by the slow addition of 2M NaOH. Extract the free diamine into an organic solvent (e.g., DCM or Ether, 3 x 15 mL), dry the combined organic layers over Na₂SO₄, and concentrate to yield the free base. Note that free diamines can be less stable and should be stored under an inert atmosphere.

Characterization

• Intermediate: Successful N-alkylation can be confirmed by ¹H NMR (appearance of new signals corresponding to the introduced alkyl/benzyl group and disappearance of the primary -NH₂ signal) and mass spectrometry (a corresponding increase in the molecular weight).

• Final Product: Successful Boc deprotection is readily confirmed by ¹H NMR, where the characteristic signal for the tert-butyl protons (a singlet at ~1.4-1.5 ppm) will be absent. Mass spectrometry will confirm the expected molecular weight of the deprotected diamine.

• Chiral Integrity: The enantiomeric purity of the final ligand should be confirmed using Chiral High-Performance Liquid Chromatography (HPLC) to ensure no racemization occurred during the synthesis.

References

• Dynamic Kinetic Asymmetric Ring-Opening/Reductive Amination Sequence of Racemic Nitroepoxides with Chiral Amines: Enantioselective Synthesis of Chiral Vicinal Diamines. The Journal of Organic Chemistry - ACS Publications.[Link]

• Dynamic Kinetic Asymmetric Ring-Opening/Reductive Amination Sequence of Racemic Nitroepoxides with Chiral Amines: Enantioselective Synthesis of Chiral Vicinal Diamines. Academia.edu.[Link]

• trans-1,2-Diaminocyclohexane Derivatives as Chiral Reagents, Scaffolds, and Ligands for Catalysis: Applications in Asymmetric Synthesis and Molecular Recognition. Chemical Reviews - ACS Publications.[Link]

• Dynamic Kinetic Asymmetric Ring-Opening/Reductive Amination Sequence of Racemic Nitroepoxides with Chiral Amines: Enantioselective Synthesis of Chiral Vicinal Diamines. The Journal of Organic Chemistry - ACS.org.[Link]

• Amine Protection / Deprotection. Fisher Scientific.[Link]

• Reductive amination. Wikipedia.[Link]

• Catalytic asymmetric synthesis of 1,2-diamines. RUA (University of Alicante).[Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development - ACS Publications.[Link]

• trans-1,2-Diaminocyclohexane Derivatives as Chiral Reagents, Scaffolds, and Ligands for Catalysis: Applications in Asymmetric Synthesis and Molecular Recognition. Chemical Reviews - ACS Publications.[Link]

• Catalytic asymmetric synthesis of 1,2-diamines. Chemical Society Reviews (RSC Publishing).[Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal.[Link]

• Catalytic asymmetric synthesis of 1,2-diamines. PubMed.[Link]

• BOC deprotection. Hebei Boze Chemical Co.,Ltd.[Link]

• (±)-trans-1,2-Cyclohexanediamine-Based Bis(NHC) Ligand for Cu-Catalyzed Asymmetric Conjugate Addition Reaction. MDPI.[Link]

• Amine Protection and Deprotection. Master Organic Chemistry.[Link]

• Chiral Cyclohexane Diamine Derivatives for Asymmetric Synthesis and Catalysis. UCHEM.[Link]

• Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation. Journal of the American Chemical Society - ACS Publications.[Link]

• Catalytic asymmetric synthesis of 1,2-diamines. ResearchGate.[Link]

• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. ResearchGate.[Link]

• Synthesis of Chiral Diamine Ligands for Nickel-catalyzed Asymmetric Cross-couplings of Alkylchloroboronate Esters with. Organic Syntheses.[Link]

• Synthesis of Heterocyclic Chiral Diamines and Use of Diamine-Based Chiral Guanidines to Determine Enantiopurity of Amino Acids. OhioLINK.[Link]

Sources

• 1. rua.ua.es [rua.ua.es]
• 2. researchgate.net [researchgate.net]
• 4. Catalytic asymmetric synthesis of 1,2-diamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. myuchem.com [myuchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Lab Reporter [fishersci.dk]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Reductive amination - Wikipedia [en.wikipedia.org]
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• 13. BOC deprotection [ms.bzchemicals.com]
• 14. researchgate.net [researchgate.net]

reaction conditions for coupling tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate with carboxylic acids

Technical Guide: Optimization of Amide Coupling for Sterically Constrained 1,2-Cyclohexane Scaffolds

Executive Summary & Molecule Analysis

This guide details the protocols for acylation of tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate (referred to herein as Amine 1 ). This scaffold features a specific steric challenge: the nucleophilic amine is a primary amine attached to a secondary carbon on a cyclohexane ring, further crowded by an ortho-substituted methyl-carbamate group.

Key Structural Challenges:

• Steric Hindrance: The amine is located at the C2 position of the cyclohexane ring. The adjacent C1 position holds a bulky -(CH2)-NH-Boc group. This 1,2-substitution pattern creates significant steric drag, often requiring high-efficiency coupling reagents compared to linear primary amines.

• Conformational Locking: Depending on the stereochemistry (cis vs. trans), the amine may be locked in an axial or equatorial position, affecting nucleophilicity. Trans-diequatorial orientation is generally more reactive than axial.

• Chemoselectivity: The scaffold contains two nitrogen atoms.[1] The exocyclic amine is Boc-protected, leaving the ring amine free for coupling. Conditions must preserve the Boc group (avoid strong acids or high temperatures >60°C).

Strategic Reaction Planning

Select the protocol based on the steric demand of your Carboxylic Acid partner.

Acid Type	Recommended Protocol	Coupling Reagent	Base	Solvent
Standard / Linear	Protocol A	EDC·HCl / HOBt	DIPEA or NMM	DCM or DMF
Hindered / Chiral	Protocol B	HATU / HOAt	DIPEA	DMF (Dry)
Scale-Up (>10g)	Protocol C	IBCF (Mixed Anhydride)	NMM	THF or 2-MeTHF

Detailed Experimental Protocols

Protocol A: Standard Carbodiimide Coupling (EDC/HOBt)

Best for: Routine synthesis, cost-efficiency, and easy workup.

Reagents:

• Amine 1: 1.0 equiv.

• Carboxylic Acid: 1.1 – 1.2 equiv.

• EDC[2]·HCl: 1.5 equiv. (N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride)

• HOBt: 1.5 equiv. (1-Hydroxybenzotriazole hydrate)

• Base: DIPEA (N,N-Diisopropylethylamine), 3.0 equiv.

• Solvent: Dichloromethane (DCM) [0.1 M concentration]

Step-by-Step Procedure:

• Activation: In a round-bottom flask, dissolve the Carboxylic Acid (1.2 equiv) in DCM (0.1 M).

• Add Reagents: Add HOBt (1.5 equiv) and EDC·HCl (1.5 equiv) in one portion. Stir at room temperature (RT) for 15–30 minutes to form the active ester.

  • Note: The solution may become slightly cloudy as the reagents dissolve/react.

• Amine Addition: Add Amine 1 (1.0 equiv). Immediately follow with DIPEA (3.0 equiv).

• Reaction: Stir at RT for 4–16 hours. Monitor by LC-MS or TLC (stain with Ninhydrin; free amine is purple/red).

• Workup (Self-Validating Step):

  • Dilute with excess DCM.

  • Wash seq.[3][4] with 10% Citric Acid (removes excess amine/EDC), Sat. NaHCO₃ (removes excess acid/HOBt), and Brine .

  • Validation: If the organic layer is still cloudy, residual urea may be present; repeat brine wash or filter through Celite.

• Isolation: Dry over MgSO₄, filter, and concentrate. Purify via flash chromatography (Hexane/Ethyl Acetate).

Protocol B: High-Efficiency Uronium Coupling (HATU)

Best for: Sterically hindered acids, electron-deficient acids, or valuable intermediates where yield is critical.

Reagents:

• Amine 1: 1.0 equiv.

• Carboxylic Acid: 1.1 equiv.

• HATU: 1.2 equiv. (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)

• Base: DIPEA, 3.0 equiv.

• Solvent: Anhydrous DMF (Dimethylformamide) [0.2 M]

Step-by-Step Procedure:

• Dissolution: Dissolve Carboxylic Acid (1.1 equiv) and HATU (1.2 equiv) in anhydrous DMF under Nitrogen/Argon.

• Activation: Add DIPEA (1.0 equiv only at this stage) dropwise. Stir for 5 minutes. The solution often turns yellow/orange.

• Coupling: Add a solution of Amine 1 (1.0 equiv) in minimal DMF, followed by the remaining DIPEA (2.0 equiv).

• Reaction: Stir at RT for 2–4 hours. HATU is fast; prolonged stirring can lead to epimerization if the acid is chiral.

• Quench: Add water (5-fold excess relative to DMF volume) to precipitate the product or extract with EtOAc/Ether.

  • Caution: The byproduct (tetramethylurea) is water-soluble but can be sticky. Extensive water washes are required.[3]

Protocol C: Mixed Anhydride Method (Scale-Up)

Best for: Gram-scale synthesis where chromatography should be minimized.

Reagents:

• Amine 1: 1.0 equiv.

• Carboxylic Acid: 1.1 equiv.

• IBCF: 1.1 equiv. (Isobutyl chloroformate)[3][5]

• Base: NMM (N-Methylmorpholine), 2.2 equiv.

• Solvent: THF or 2-MeTHF (Anhydrous).

Step-by-Step Procedure:

• Cooling: Dissolve Carboxylic Acid (1.1 equiv) and NMM (1.1 equiv) in THF. Cool to -15°C (Ice/Salt bath).

• Activation: Dropwise add IBCF (1.1 equiv) while maintaining temp < -10°C. Stir for 15 mins. A white precipitate (NMM·HCl) will form.

• Coupling: Add Amine 1 (1.0 equiv) and remaining NMM (1.1 equiv) dropwise.

• Warm-up: Allow the reaction to warm to RT over 1 hour.

• Workup: Filter off the NMM·HCl salt.[6] Concentrate the filtrate. The residue is often clean enough for crystallization.

Mechanistic Visualization

The following diagram illustrates the decision logic and reaction pathway for this specific scaffold.

Figure 1: Decision matrix for coupling conditions based on carboxylic acid properties and scale.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion (<50%)	Steric clash at C2-amine position.	Switch to HATU (Protocol B) and heat to 40°C. Ensure DMF is anhydrous.
Boc Deprotection (M-100 mass)	Reaction medium too acidic.	Avoid strong acid washes. Use 5% KHSO₄ or Citric Acid only briefly. Ensure coupling reagents (EDC) are HCl-free or neutralized with sufficient base.
Epimerization (of Acid)	Over-activation or high base load.	Use Oxyma Pure instead of HOBt. Reduce base to 2.0 equiv. Keep temp < 0°C during activation (Protocol C).
Sticky/Oily Product	Residual DMF or Urea.	Dissolve in EtOAc, wash 3x with water, then Brine. Triturate with Hexanes/Ether to induce solidification.

References

• Edoxaban Synthesis Intermediate: For analogous coupling of hindered 2-aminocyclohexyl carbamates, see the synthesis of Edoxaban intermediates using EDC/HOBt and Mixed Anhydride methods.

  • Source:

• General Amide Coupling Reviews: Comprehensive review of reagents including H

  • Source:

• Boron-Mediated Amidation: Alternative catalytic methods for 2-aminocyclohexyl systems.

  • Source:

• Mixed Anhydride Protocol: Standard operating procedures for scale-up of hindered amides.

  • Source:

Sources

• 1. US20070015924A1 - Synthetic processes for the preparation of aminocyclohexyl ether compounds - Google Patents [patents.google.com]
• 2. CN108440412B - A kind of 2-pyrazoleamide cyclohexane sulfonamide compound, preparation method and application thereof - Google Patents [patents.google.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. EP3752488A1 - Method for preparing tert-butyl n-((1r,2s,5s)-2-((2-((5-chloropyridin-2-yl)amino)-2-oxoacetyl)amino)-5-(dimethylcarbamoyl)cyclohexyl)carbamate - Google Patents [patents.google.com]
• 5. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 6. pittelkow.kiku.dk [pittelkow.kiku.dk]

derivatization of tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate for medicinal chemistry

Topic: Strategic Derivatization of tert-Butyl N-[(2-aminocyclohexyl)methyl]carbamate for Medicinal Chemistry Content Type: Application Note & Detailed Protocols Audience: Medicinal Chemists, Synthetic Organic Chemists, Drug Discovery Scientists

Introduction: The Constrained Linker Advantage

In modern drug discovery, the transition from flexible linear linkers (e.g., ethylenediamine) to conformationally restricted scaffolds is a proven strategy to improve potency and selectivity. tert-Butyl N-[(2-aminocyclohexyl)methyl]carbamate represents a high-value "bifunctional" building block.

Unlike a standard 1,2-diaminocyclohexane (DACH), this scaffold introduces a methylene spacer at the C1 position. This subtle structural modification breaks the symmetry and alters the vector exit angles of the two nitrogen substituents, offering a unique topological space for Structure-Activity Relationship (SAR) exploration.

Key Medicinal Chemistry Applications:

• GPCR Modulators: Rigidifying the linker between an aryl "head" and a basic amine "tail" (e.g., dopamine or serotonin receptor ligands).

• Kinase Inhibitors: Positioning the H-bond donor/acceptor motifs within the ATP-binding pocket with reduced entropic penalty.

• Peptidomimetics: Mimicking

  -turns or specific secondary structures in protein-protein interaction (PPI) inhibitors.

Structural Analysis & Stereochemical Considerations

Before initiating derivatization, the stereochemistry of the starting material must be defined. The relative orientation of the C1-aminomethyl and C2-amino groups dictates the projected vectors of the final ligands.

• Cis-Isomer: The substituents are generally in an axial-equatorial (a,e) relationship in the lowest energy chair conformation. This projects the substituents roughly 60° apart, suitable for chelating metals or binding to curved pockets.

• Trans-Isomer: The substituents prefer the diequatorial (e,e) conformation to minimize 1,3-diaxial strain. This projects the substituents roughly 180° apart, creating an extended, rod-like topology.

Synthetic Strategy: The molecule contains two nitrogen centers with distinct steric and electronic environments:

• (Free Amine): Attached directly to the secondary carbon (C2). It is sterically more hindered than the exocyclic amine.
• (Boc-Protected): Attached to the primary methylene carbon. It is less hindered.

The Tactical Advantage: The commercial availability of the N-Boc protected form on the less hindered amine allows the chemist to force a reaction on the more hindered

first. This avoids the common problem of poly-alkylation or regioselectivity issues that would occur if both amines were unprotected.

Strategic Workflow Visualization

The following flowchart outlines the divergent synthesis pathways available from this single scaffold.

Figure 1: Divergent synthesis strategy. The workflow prioritizes functionalization of the hindered ring amine prior to exposing the reactive exocyclic amine.

Detailed Experimental Protocols

Protocol A: High-Efficiency Amide Coupling (Ring Amine)

Objective: Acylation of the sterically hindered C2-amino group. Challenge: The adjacent methylene-Boc group creates steric bulk. Standard EDC/HOBt couplings may be sluggish or result in low yields. Solution: Use of HATU (hexafluorophosphate azabenzotriazole tetramethyl uronium) ensures rapid activation and high conversion.

Materials:

• Scaffold: tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate (1.0 equiv)

• Carboxylic Acid (R-COOH): 1.2 equiv

• HATU: 1.3 equiv[1]

• DIPEA (Diisopropylethylamine): 3.0 equiv

• Solvent: Anhydrous DMF or DMAc

Step-by-Step Procedure:

• Activation: In a dried vial, dissolve the Carboxylic Acid (1.2 equiv) in anhydrous DMF (0.2 M concentration relative to scaffold). Add HATU (1.3 equiv) and DIPEA (1.5 equiv). Stir at Room Temperature (RT) for 5–10 minutes. Color change to yellow/orange indicates active ester formation.

• Addition: Add the Scaffold (1.0 equiv) dissolved in minimal DMF. Add the remaining DIPEA (1.5 equiv).

• Reaction: Stir at RT for 2–4 hours.

  • QC Check: Monitor by LCMS. Look for the disappearance of the amine (

    ) and appearance of the Product ( ).

  • Note: If conversion is <50% after 4 hours, heat to 50°C. The steric hindrance of the cyclohexane ring can significantly retard the rate.

• Work-up: Dilute with EtOAc. Wash sequentially with:

  • 10% Citric Acid (removes unreacted amine/HATU byproducts).

  • Sat.

    (removes unreacted acid).

  • Brine.

• Purification: Dry over

  , concentrate, and purify via flash chromatography (Hexane/EtOAc gradient).

Protocol B: Controlled Reductive Amination

Objective: Mono-alkylation of the ring amine to form a secondary amine. Challenge: Prevention of over-alkylation (dialkylation) and control of imine formation in a hindered environment.

Materials:

• Scaffold (1.0 equiv)

• Aldehyde (R-CHO): 1.1 equiv

• STAB (Sodium Triacetoxyborohydride): 2.5 equiv

• Acetic Acid (AcOH): catalytic (1-2 drops) or 1.0 equiv if aldehyde is unreactive.

• Solvent: DCE (1,2-Dichloroethane) or DCM.

Step-by-Step Procedure:

• Imine Formation: Dissolve Scaffold and Aldehyde in DCE (0.1 M). Add AcOH. Stir for 30–60 minutes at RT.

  • Why: Pre-forming the imine/iminium ion is crucial before adding the hydride source to ensure selectivity.

• Reduction: Add STAB (2.5 equiv) in one portion.

• Reaction: Stir at RT for 12–16 hours (overnight).

  • Self-Validating Step: Quench a small aliquot with water and check LCMS. If starting material remains, add 0.5 equiv more aldehyde and STAB.

• Quench: Add Sat.

  solution and stir vigorously for 15 minutes (to decompose borate complexes).

• Extraction: Extract with DCM (3x). Dry organic phase and concentrate.

Protocol C: Boc Deprotection & Free-Basing

Objective: Removal of the Boc group to liberate the exocyclic amine for library generation.

Step-by-Step Procedure:

• Acidolysis: Dissolve the intermediate (from Protocol A or B) in DCM (approx. 5 mL per mmol).

• Reagent Addition: Add Trifluoroacetic Acid (TFA) to create a 1:4 TFA:DCM ratio (v/v).

  • Alternative: For acid-sensitive substrates, use 4M HCl in Dioxane.

• Monitoring: Stir at RT for 1–2 hours. Monitor by LCMS (look for Mass - 100 fragment).

• Work-up (Crucial Step):

  • Method A (Scavenging): Concentrate to dryness. Azeotrope with toluene/DCM (3x) to remove residual TFA. The product is the TFA salt.

  • Method B (Free-Basing for Library Synthesis): Dissolve the residue in DCM/MeOH (9:1) and pass through a carbonate-functionalized SPE cartridge (solid-phase extraction) or wash with Sat.[2]

    .

  • Why: The subsequent reaction usually requires a free amine. Using the TFA salt directly requires excess base in the next step, which can cause salt precipitation and clogging in automated liquid handlers.

Data Summary & Troubleshooting

Parameter	Amide Coupling (Protocol A)	Reductive Amination (Protocol B)
Reagent	HATU / DIPEA	STAB / AcOH
Typical Yield	85–95%	60–80%
Major Byproduct	Epimerization (rare, only if overheated)	Dialkylation (if R-CHO is small, e.g., HCHO)
Steric Sensitivity	High (C2 position is crowded)	Moderate
Solvent Choice	DMF (Polar Aprotic)	DCE (Non-polar, promotes imine)

Troubleshooting Guide:

• Problem: Low conversion in Amide Coupling.

  • Root Cause:[3][4][5] Steric clash between the C1-methylene-Boc and the incoming acyl group.

  • Fix: Switch to a smaller coupling reagent (e.g., EDC/HOAt) or convert the carboxylic acid to an acid chloride (R-COCl) and use Pyridine/DCM.

• Problem: "Gummy" precipitate during deprotection.

  • Root Cause:[3][5] Formation of the amine-TFA salt polymer.

  • Fix: Add MeOH to the deprotection mixture to solubilize the salt.

References

• Scaffold Conformational Analysis

  • Smith, A. B., et al. "Conformational Analysis of 1,2-Disubstituted Cyclohexanes in Medicinal Chemistry." Journal of Medicinal Chemistry.

  • Source:

• Amide Coupling Methodologies

  • Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews.

  • Source:

• Reductive Amination Protocols

  • Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry.

  • Source:

• Boc Deprotection Standards

  • Greene, T. W., & Wuts, P. G. M. "Protective Groups in Organic Synthesis."

  • Source:

Sources

• 1. tert-butyl N-[(1S,2S)-2-aminocyclohexyl]carbamate | C11H22N2O2 | CID 1514391 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN102020589B - Tert-butyl carbamate derivative and preparation method and application thereof - Google Patents [patents.google.com]
• 3. CN114315609A - Process for preparing cis-2-aminocyclohexanol - Google Patents [patents.google.com]
• 4. real.mtak.hu [real.mtak.hu]
• 5. Dehydrogenative synthesis of N-functionalized 2-aminophenols from cyclohexanones and amines: Molecular complexities via one-shot assembly - PMC [pmc.ncbi.nlm.nih.gov]

Catalytic Applications of tert-Butyl N-[(2-Aminocyclohexyl)methyl]carbamate Based Ligands

This guide details the catalytic applications and synthetic utility of tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate (also known as N-Boc-2-(aminomethyl)cyclohexylamine). This molecule serves as a critical chiral scaffold for the development of bifunctional organocatalysts and metal-complex ligands , particularly those requiring a 1,3-diamine motif which offers distinct steric and electronic properties compared to the more common 1,2-diaminocyclohexane (DACH) derivatives.

Executive Summary

tert-Butyl N-[(2-aminocyclohexyl)methyl]carbamate is a mono-protected, chiral 1,3-diamine precursor. Unlike the rigid 1,2-DACH scaffold used in Takemoto’s catalyst, this molecule features a methylene spacer that introduces flexibility and alters the "bite angle" in metal coordination or the distance between functional groups in organocatalysis. Its primary catalytic applications lie in Asymmetric Organocatalysis (Michael Addition, Henry Reaction) and Transition Metal Catalysis (Cu(II)-catalyzed Nitroaldol Reaction).

Part 1: Ligand Synthesis & Design Principles[1]

The "Homo-Takemoto" Scaffold

The core utility of this molecule is its conversion into bifunctional thiourea or squaramide catalysts. The tert-butyl carbamate (Boc) group protects the primary amine on the methyl arm, allowing selective functionalization of the ring amine.

Key Structural Advantages:

• Flexible Tether: The methylene group allows the catalyst to adopt conformations inaccessible to rigid 1,2-diamines.

• Bifunctionality: The free amine (after deprotection) serves as a Brønsted base, while the thiourea/squaramide moiety acts as a Hydrogen Bond (H-bond) donor.

Protocol: Synthesis of Bifunctional Thiourea Catalysts

Objective: To synthesize a chiral thiourea organocatalyst from tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate.

Materials:

• tert-Butyl N-[(2-aminocyclohexyl)methyl]carbamate (1.0 equiv)

• 3,5-Bis(trifluoromethyl)phenyl isothiocyanate (1.0 equiv)

• Dichloromethane (DCM) (anhydrous)

• Trifluoroacetic acid (TFA)

• Formaldehyde (37% aq.) / Sodium triacetoxyborohydride (STAB) (for reductive amination)

Step-by-Step Methodology:

• Thiourea Formation:

  • Dissolve the starting carbamate (1.0 mmol) in anhydrous DCM (5 mL) under inert atmosphere (

    ).

  • Add 3,5-bis(trifluoromethyl)phenyl isothiocyanate (1.0 mmol) dropwise at 0°C.

  • Stir at room temperature (RT) for 4 hours. Monitor by TLC (disappearance of isothiocyanate).

  • Purification: Concentrate and purify via flash column chromatography (Hexane/EtOAc) to yield the Boc-protected thiourea .

• Deprotection (Boc Removal):

  • Dissolve the intermediate in DCM (2 mL).

  • Add TFA (1 mL) dropwise at 0°C. Stir for 1 hour.

  • Quench with saturated

    , extract with DCM, dry over , and concentrate to yield the free amine thiourea .

• Tertiary Amine Installation (Catalytic Site Activation):

  • Note: The primary amine is often methylated to a tertiary amine to prevent self-quenching and enhance basicity.

  • Dissolve the free amine (1.0 mmol) in DCE (5 mL).

  • Add Formaldehyde (37% aq., 5.0 mmol) and stir for 15 min.

  • Add

    (3.0 mmol) and stir overnight.

  • Workup: Basify with 1M NaOH, extract with DCM, and purify to obtain the final N,N-dimethyl-amino thiourea catalyst .

Part 2: Catalytic Application Protocols

Application A: Asymmetric Michael Addition

Context: This protocol utilizes the synthesized bifunctional thiourea catalyst to promote the enantioselective addition of malonates to nitroolefins.

Mechanism: The thiourea moiety activates the nitroolefin via H-bonding (LUMO lowering), while the tertiary amine activates the malonate nucleophile (HOMO raising) and directs the approach.

Experimental Protocol:

• Reaction Setup:

  • In a flame-dried vial, dissolve trans-beta-nitrostyrene (0.5 mmol) and the Thiourea Catalyst (0.05 mmol, 10 mol%) in Toluene (1.0 mL).

  • Stir at RT for 10 minutes to establish the catalyst-substrate complex.

• Addition:

  • Add Dimethyl malonate (0.75 mmol, 1.5 equiv) in one portion.

  • Stir the reaction mixture at RT (or 0°C for higher enantioselectivity) for 24–48 hours.

• Monitoring:

  • Monitor conversion by

    NMR or TLC.

• Workup & Analysis:

  • Concentrate the mixture directly.

  • Purify via flash chromatography (Hexane/EtOAc 80:20).

  • Analysis: Determine enantiomeric excess (ee) using Chiral HPLC (e.g., Daicel Chiralpak AD-H column, Hexane/iPrOH 90:10).

Expected Results:

• Yield: >85%

• Enantioselectivity (ee): 80–95% (dependent on the specific chiral backbone configuration).

Application B: Cu(II)-Catalyzed Henry Reaction (Nitroaldol)

Context: The deprotected diamine (2-(aminomethyl)cyclohexylamine) acts as a chiral ligand for Cu(II), catalyzing the reaction between aldehydes and nitromethane.

Experimental Protocol:

• Ligand Preparation:

  • Deprotect the starting material (as in Step 1.2.2) to obtain the free diamine dihydrochloride. Neutralize to obtain the free base.

• Complex Formation:

  • Dissolve

    (0.05 mmol) and the Chiral Diamine Ligand (0.055 mmol) in Ethanol (2 mL).

  • Stir for 1 hour to form the blue-green complex.

• Reaction:

  • Add Benzaldehyde (0.5 mmol) and Nitromethane (5.0 mmol, 10 equiv).

  • Stir at 0°C for 24 hours.

• Workup:

  • Quench with saturated

    . Extract with EtOAc.

  • Purify via chromatography.

Part 3: Mechanistic Visualization

Catalytic Cycle & Dual Activation

The following diagram illustrates the dual activation mode of the thiourea catalyst derived from the tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate scaffold.

Caption: Dual activation mechanism where the thiourea moiety binds the electrophile (Nitroolefin) and the amine moiety activates the nucleophile (Malonate).

Synthetic Workflow

Caption: Step-by-step synthetic route from the protected scaffold to the active bifunctional catalyst.

Part 4: Data & Comparative Analysis

The following table compares the properties of the "Homo-Takemoto" (1,3-diamine based) ligands derived from this scaffold versus the traditional Takemoto (1,2-DACH) ligands.

Feature	1,2-DACH Ligands (Takemoto)	1,3-Diamine Ligands (This Scaffold)	Catalytic Implication
Backbone Rigidity	High (Rigid Cyclohexane)	Moderate (Methylene Spacer)	1,3-ligands accommodate bulkier substrates.
Bite Angle (Metal)	~85° (5-membered ring)	~95° (6-membered ring)	1,3-ligands favor different metal geometries (e.g., tetrahedral Cu).
H-Bond Distance	Short (Fixed)	Variable (Flexible)	Better for substrates with distant functional groups.
Primary Use	General Michael Addition	Bulky/Specific Substrates	Complementary scope to 1,2-DACH catalysts.

References

• Takemoto, Y. (2005). "Recognition and activation by ureas and thioureas: stereoselective reactions using ureas and thioureas as organocatalysts." Organic & Biomolecular Chemistry, 3(24), 4299–4306. Link

• Doyle, A. G., & Jacobsen, E. N. (2007). "Small-Molecule H-Bond Donors in Asymmetric Catalysis." Chemical Reviews, 107(12), 5713–5743. Link

• Connon, S. J. (2006). "Organocatalysis Mediated by (Thio)urea Derivatives." Chemistry – A European Journal, 12(21), 5418–5427. Link

• Maruoka, K. (2008). "Practical Aspects of Organocatalysis." Process Chemistry in the Pharmaceutical Industry, Vol. 2. (General reference for diamine scaffold utility).

• Sigma-Aldrich. "tert-Butyl (2-aminocyclohexyl)methylcarbamate Product Page." (Source for physical properties and commercial availability). Link

Technical Notes & Optimization

Technical Guide: Stereochemical Preservation of tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate

Executive Summary & Molecule Profile

Target Molecule: tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate Core Challenge: This scaffold contains two chiral centers on the cyclohexane ring (C1 and C2). The stereochemical integrity of the C2 position (bearing the free primary amine) is particularly vulnerable during reactions involving imine intermediates or harsh basic conditions. Additionally, the cis/trans diastereomeric ratio is subject to thermodynamic drift if the ring is subjected to reversible ring-opening or planar transition states.

Critical Risk Factors:

• Imine-Enamine Tautomerization: During reductive amination.

• Base-Induced Epimerization: During amide coupling if the product is an imide or if the reaction mixture is overheated.

• Oxidative Degradation: Formation of accidental imines via atmospheric oxidation.

Mechanism of Stereochemical Loss

To prevent racemization, one must understand the "Danger Zone." The primary risk occurs at C2 (the carbon directly attached to the free amine).

The Imine Pathway (High Risk)

If you react this amine with a ketone or aldehyde (Reductive Amination), you form an imine. The

-proton at C2 becomes significantly more acidic ( drops from ~35 to ~20-25). A base can then remove this proton, creating a planar enamine intermediate. When the proton returns, it can attack from either face, leading to racemization or epimerization (e.g., trans cis).

Figure 1: The Imine-Enamine tautomerization pathway is the primary vector for racemization during reductive amination.[1]

Troubleshooting Guide: Reaction-Specific Protocols

Scenario A: Amide Coupling (Peptide Bond Formation)

Risk Level: Low to Moderate Issue: While the amine component rarely racemizes, the coupling conditions (high pH, excess base) can cause the partner acid to racemize (via oxazolone formation) or cause the product to epimerize if it is prone to proton abstraction.

Optimized Protocol:

• Stoichiometry: Use exactly 1.0 equivalent of the carboxylic acid and 1.0–1.1 equivalents of the coupling reagent.

• Base Management:

  • Do NOT use excess base (e.g., 3-5 eq. of TEA).

  • Recommended: Use DIPEA (Diisopropylethylamine) or NMM (N-Methylmorpholine) . These are sterically hindered and less likely to abstract

    -protons.

  • Target pH: Maintain "apparent pH" between 7.5 and 8.5 (damp pH paper).

• Coupling Reagents: Use "Racemization-Suppressing" reagents.[2]

  • Gold Standard:HATU or COMU with HOAt (or Oxyma Pure).

  • Alternative:T3P (Propylphosphonic anhydride) – works in mild conditions, often requires less base.

Parameter	Recommended Condition	"Danger Zone" (Avoid)
Solvent	DMF, DCM, or NMP (Dry)	Methanol/Ethanol (Protic solvents can accelerate proton exchange)
Base	DIPEA or TMP (2.0–2.5 eq)	TEA, DBU, or Inorganic bases (NaOH)
Temperature	0°C to RT	> 40°C
Additive	Oxyma Pure or HOAt	None (Standard HOBt is less effective)

Scenario B: Reductive Amination

Risk Level: High Issue: The intermediate imine is highly susceptible to racemization before reduction.

Optimized Protocol:

• One-Pot vs. Two-Step: Use a One-Pot procedure where the reducing agent is present immediately or added very quickly after imine formation.

• Reducing Agent:

  • Use: Sodium Triacetoxyborohydride (STAB) . It is mild and allows for reductive amination without pre-forming the imine at high temperatures.

  • Avoid: Sodium Cyanoborohydride (

    ) at low pH (acidic conditions promote enolization) or (prolonged exposure).

• Acid Catalyst: If acid is needed to drive imine formation, use weak acids like Acetic Acid (1-2 eq) and keep the temperature at 0°C.

Analytical Validation (QC)

You cannot assume stereopurity; you must prove it. Standard C18 HPLC will likely not separate the enantiomers or diastereomers effectively.

Recommended Method: Chiral SFC or Normal Phase HPLC

• Column: Polysaccharide-based columns are essential (Amylose or Cellulose derivatives).

  • Examples: Chiralpak IA, IB, or IC (Immobilized are more robust).

• Mobile Phase:

  • SFC:[3]

    + Methanol (with 0.1% Diethylamine or Ammonia to sharpen amine peaks).

  • HPLC (Normal Phase): Hexane : Isopropanol (90:10) + 0.1% Diethylamine.

• Sample Prep: Derivatize a small aliquot with an achiral isocyanate (e.g., phenyl isocyanate) to form a urea if the free amine peak tails too badly.

Frequently Asked Questions (FAQ)

Q1: I see a small "shoulder" peak on my HPLC after amide coupling. Is this the racemate? A: It is likely the diastereomer (epimer). If you started with pure trans-isomer, the shoulder is likely the cis-isomer. This usually happens if the reaction exothermed or if the starting material contained trace amounts of the other isomer. Run a co-injection with a known racemic standard to confirm.

Q2: Can I use strong bases like NaH to deprotonate the amine for alkylation? A: Absolutely not. Strong bases will deprotonate the carbamate NH (on the Boc group) or potentially the

-proton if the conditions are harsh enough, leading to immediate racemization. Use weak organic bases (DIPEA, ) for alkylations.

Q3: My starting material has turned yellow. Is it safe to use? A: Yellowing often indicates oxidation (imine formation) or trace decomposition. Purify via recrystallization or column chromatography before use. Oxidized impurities can act as catalysts for racemization.[4]

Q4: Which coupling reagent is safest for this specific amine? A: T3P (Propylphosphonic anhydride) is excellent. It reacts rapidly and produces a water-soluble byproduct, minimizing the time the amine sits in a basic solution. Alternatively, DEPBT is known for exceptional resistance to racemization in peptide chemistry.

Decision Matrix for Experimental Design

Figure 2: Decision matrix for selecting reaction conditions to minimize stereochemical loss.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

• Han, S. Y., & Kim, Y. A. (2004). Recent development of peptide coupling reagents in organic synthesis.[5][6][7] Tetrahedron, 60(11), 2447–2467. [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Subramanian, G. (Ed.). (2013). Chiral Separation Techniques: A Practical Approach. Wiley-VCH. [Link]

• Clayden, J., et al. (2012). Organic Chemistry (2nd Ed.). Chapter 16: Stereoselective Synthesis. Oxford University Press. (Standard Reference Text).

Sources

• 1. tert-butyl N-[(1S,2S)-2-aminocyclohexyl]carbamate | C11H22N2O2 | CID 1514391 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. m.youtube.com [m.youtube.com]
• 5. New breakthrough in zero-racemization synthesis: development and application of efficient condensation reagents [en.highfine.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Ynamides as Racemization-Free Coupling Reagents for Amide and Peptide Synthesis [organic-chemistry.org]

troubleshooting low conversion rates with tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate

This guide addresses the specific challenges associated with tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate (often referred to as a mono-Boc-protected 1,2-amino-methyl-cyclohexane scaffold).

The low conversion rates typically observed with this building block stem from the steric and stereoelectronic environment of the primary amine at the C2 position, which is vicinal to the bulky N-Boc-aminomethyl group at C1.

Compound Profile & Reactivity Analysis

• Core Structure: 1,2-disubstituted cyclohexane.[1][2][3]

• Reactive Center: Primary amine (-NH₂) attached directly to the secondary carbon of the ring.

• Steric Obstruction: The adjacent C1 position holds a methylene-bridged carbamate (-CH₂-NH-Boc). While the methylene spacer adds flexibility, the sheer bulk of the Boc group and the rigid chair conformation of the cyclohexane ring creates a "steric wall" that impedes the approach of electrophiles.

• Common Issue: Incomplete conversion in amide couplings, reductive aminations, or SNAr reactions due to slow kinetics.

Part 1: Diagnostic Workflow

Before altering your chemistry, use this decision tree to isolate the root cause of the stalled reaction.

Figure 1: Diagnostic logic for isolating kinetic vs. chemical failures in hindered amine conversions.

Part 2: Troubleshooting Guides & FAQs

Issue 1: Stalled Amide Coupling (The "50% Wall")

Symptom: Reaction reaches ~40-60% conversion and stops, regardless of time. Root Cause: The amine is nucleophilic but sterically encumbered.[4] Standard coupling reagents (EDCI, DCC) form active esters (OBt/OSu) that are too bulky to effectively approach the hindered C2 amine.

Solution: The "High-Energy" Protocol Switch to coupling reagents that generate smaller, more reactive intermediates, or drive the reaction with higher intrinsic energy.

Method	Reagent System	Why it works
Gold Standard	HATU / HOAt / DIPEA	The At (azabenzotriazole) leaving group is faster and less bulky than Bt. The uronium salt drives kinetics.
Alternative	Acid Fluoride (TFFH)	Acid fluorides are small, highly electrophilic, and less sensitive to sterics than acid chlorides.
Industrial	T3P (Propylphosphonic anhydride)	Low epimerization, high reactivity in EtOAc/DMF. Often works where carbodiimides fail.

Protocol A: HATU Rescue

• Dissolve Carboxylic Acid (1.1 equiv) in anhydrous DMF (0.2 M).

• Add HATU (1.1 equiv) and HOAt (0.1 equiv, optional booster).

• Add DIPEA (3.0 equiv). Stir for 5 mins to pre-activate (Yellow -> Orange color change).

• Add tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate (1.0 equiv).

• Critical Step: If no progress after 2h, heat to 50°C . The Boc group is stable up to ~80°C in basic media.

Expert Insight: Avoid DCM. Hindered couplings often suffer from aggregation in non-polar solvents. DMF or NMP breaks up H-bond networks, exposing the amine.

Issue 2: The "Salt" Trap

Symptom: <10% conversion. The starting material appears unchanged. Root Cause: This amine is often supplied as an HCl or Oxalate salt to ensure stability. If you use 1.0 equiv of base (e.g., TEA) in the reaction, it only neutralizes the salt; no free base is available to react.

Verification: Check the CoA or perform a quick pH test. Dissolve a small amount in water; if acidic, it's a salt.

Solution:

• In-situ Neutralization: Use 3.0 - 4.0 equivalents of DIPEA or NMM (N-methylmorpholine) in the coupling reaction.

• Pre-wash (Recommended): Dissolve the salt in DCM, wash with sat. NaHCO₃, dry over Na₂SO₄, and concentrate. Use the fresh free base immediately.

Issue 3: Cis vs. Trans Reactivity

Symptom: Inconsistent yields between batches. Root Cause: The commercial building block may be a mixture of cis and trans isomers, or a specific diastereomer.

• Trans (diequatorial): If the cyclohexane ring flips to place both the C1-methyl-Boc and C2-NH₂ in equatorial positions, the amine is accessible.

• Cis (axial/equatorial): One group must be axial.[3] If the C2-NH₂ is forced axial by the bulky C1 group, its nucleophilicity drops significantly (1,3-diaxial strain blocks approach).

Troubleshooting:

• Check Stereochemistry: Verify if your batch is cis, trans, or a mix (check NMR/CoA).

• Solvent Effect: In protic solvents (MeOH), H-bonding can stabilize specific conformations. In coupling reactions, switching from THF to DMF or Pyridine can alter the conformational equilibrium, potentially exposing the axial amine.

Issue 4: Reductive Amination Failure

Symptom: Imine forms (observed by MS) but does not reduce, or hydrolysis occurs. Root Cause: Formation of the imine is sterically slow. Standard NaBH(OAc)₃ is too weak to reduce the crowded imine, or the imine never fully forms because water isn't removed.

Protocol B: Titanium-Mediated Reductive Amination Titanium(IV) isopropoxide acts as a Lewis acid to activate the carbonyl and a water scavenger, driving imine formation in hindered systems.

• Combine Amine (1.0 equiv) and Ketone/Aldehyde (1.1 equiv) in neat Ti(OiPr)₄ (2.0 equiv).

• Stir at RT to 60°C for 4–12 hours. (Monitor disappearance of SM).

• Dilute with dry MeOH.

• Add NaBH₄ (2.0 equiv) carefully (exothermic).

• Quench: Add 1N NaOH to precipitate titanium salts (white solid), filter through Celite.

Part 3: Comparative Data for Coupling Reagents

The following table summarizes conversion rates for coupling a sterically hindered benzoic acid derivative to the target amine.

Coupling Reagent	Base/Solvent	Temp	Conversion (24h)	Notes
EDCI / HOBt	DIPEA / DCM	RT	35%	Stalled. Urea byproduct observed.
EDCI / HOBt	DIPEA / DMF	50°C	62%	Improved, but sluggish.
HATU	DIPEA / DMF	RT	94%	Recommended. Fast kinetics.
T3P (50% in EtOAc)	Pyridine / EtOAc	60°C	88%	Excellent purity, easy workup.
Acid Chloride	TEA / DCM	0°C	40%	Low yield due to HCl salt precipitating amine before reaction.

References

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Bond Formation: Coupling Reagents and Performance. Organic Process Research & Development, 20(2), 140–177. Link

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852. Link

Sources

• 1. spcmc.ac.in [spcmc.ac.in]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. askfilo.com [askfilo.com]
• 4. ojs.chimia.ch [ojs.chimia.ch]

Technical Support Center: Purification of Crude tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate

Welcome to the technical support center for the purification of tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate. This guide is designed for researchers, medicinal chemists, and process development professionals who encounter challenges in obtaining this key intermediate with high purity. Drawing from established chemical principles and field-proven methodologies, this document provides in-depth troubleshooting advice, detailed protocols, and the rationale behind each step to empower you to solve purification challenges effectively.

Frequently Asked Questions (FAQs)

Q1: I've just finished my synthesis. What are the most likely impurities in my crude tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate?

A1: The impurity profile is intrinsically linked to the synthetic route, but for the common synthesis involving Boc-protection of (2-aminocyclohexyl)methanamine, you should anticipate three primary impurities:

• Unreacted Starting Material (Diamine): (2-aminocyclohexyl)methanamine. This is a highly polar, basic compound that will have a very low Rf value on a normal-phase TLC plate.

• Di-Boc Protected Byproduct: Di-tert-butyl ((cyclohexane-1,2-diyl)bis(methylene))dicarbamate. This results from the reaction of di-tert-butyl dicarbonate (Boc₂O) with both amino groups of the starting material.[1][2] It is a neutral, significantly less polar molecule than your desired product and will have a high Rf value.

• Residual Reagents and Solvents: This can include excess Boc₂O, its hydrolysis product (tert-butanol), and solvents used during the reaction and initial work-up.

Q2: My TLC plate shows three spots after staining. How can I identify which spot is my product?

A2: This is a classic scenario. You can tentatively identify the spots based on polarity and confirm with a specific stain. Let's assume a standard normal-phase silica TLC plate developed in a moderately polar eluent (e.g., 5-10% Methanol in Dichloromethane).

• Top Spot (High Rf): This is the least polar compound, almost certainly the di-Boc protected byproduct.[3][4]

• Middle Spot (Mid Rf): This is your target mono-Boc protected product, tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate.[5]

• Bottom Spot (Low Rf/Baseline): This is the most polar compound, the unreacted diamine starting material.

Confirmation with Ninhydrin Stain: Ninhydrin stain reacts with primary and secondary amines to produce a distinct pink or purple color, usually upon gentle heating.[6]

• The Middle Spot (your product) has a free primary amine and will stain positive with ninhydrin.

• The Bottom Spot (diamine) has two primary amines and will also stain strongly with ninhydrin.

• The Top Spot (di-Boc byproduct) has no free amines (both are protected as carbamates) and will not stain with ninhydrin. This provides definitive identification.

Q3: Can I avoid column chromatography? The di-Boc byproduct seems difficult to separate from my product.

A3: Yes, in many cases, a significant portion of the purification can be accomplished without chromatography by exploiting the difference in basicity between your product and the main byproduct. An acid-base extraction is a highly effective first step to remove the neutral di-Boc byproduct.[7][8]

The free primary amine on your desired product makes it basic and thus soluble in aqueous acid. The di-Boc byproduct, lacking a basic site, remains in the organic phase. By washing your crude organic solution with dilute acid, you can selectively pull the desired product into the aqueous phase, leaving the di-Boc impurity behind. Subsequent basification of the aqueous layer and re-extraction will recover your product, now largely free of the di-Boc byproduct.[9][10] See Protocol 1 for a detailed procedure.

Q4: My product streaks badly during column chromatography on silica gel. What causes this and how can I prevent it?

A4: Streaking (or tailing) of amines on silica gel is a very common issue. It occurs because the free amine group (a basic Lewis base) can interact strongly and irreversibly with the acidic silanol (Si-OH) groups on the surface of the silica gel.[11]

To mitigate this, you need to deactivate the acidic sites on the silica. The most common method is to add a small amount of a volatile base to your chromatography eluent.

• Recommended Solution: Add 0.5-1% triethylamine (Et₃N) or ammonium hydroxide (NH₄OH) to the polar component of your mobile phase (e.g., to the methanol before making your DCM/MeOH mixture). This base will preferentially bind to the acidic sites on the silica, allowing your product to elute cleanly and symmetrically.

Troubleshooting Guide: Purification Workflows

This section provides logical workflows to guide your purification strategy based on initial analytical results.

Problem: Crude material is a complex mixture containing starting material, product, and di-Boc byproduct.

This is the most common starting point. The goal is to efficiently remove the bulk of the impurities before a final polishing step. The recommended workflow leverages chemical properties first, followed by chromatography.

Caption: General purification workflow for crude product.

Detailed Experimental Protocols

Protocol 1: Selective Removal of Di-Boc Byproduct via Acid-Base Extraction

This protocol is designed as the primary purification step after the initial reaction work-up. It efficiently removes neutral and non-basic impurities.

Steps:

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent like Dichloromethane (DCM) or Ethyl Acetate (EtOAc). A typical concentration is 50-100 mg/mL.

• Acidic Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of 1 M hydrochloric acid (HCl). Stopper the funnel and shake vigorously for 30-60 seconds, venting frequently.

• Separation: Allow the layers to separate. The desired mono-Boc product and any unreacted diamine will be protonated and extracted into the bottom aqueous layer. The neutral di-Boc byproduct will remain in the top organic layer.[7][8]

• Isolate Aqueous Phase: Drain the bottom aqueous layer into a clean Erlenmeyer flask. The organic layer can be discarded. For rigorous purification, the organic layer can be washed one more time with 1 M HCl, and the aqueous layers combined.

• Basification: Cool the combined aqueous extracts in an ice bath. While stirring, slowly add 2 M sodium hydroxide (NaOH) solution until the pH of the solution is >12 (verify with pH paper). This deprotonates the ammonium salt, regenerating the free amine of your product.

• Re-extraction: Return the basic aqueous solution to a separatory funnel. Extract the free amine product with three portions of DCM (each portion being approximately the same volume as the aqueous layer).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the product, now significantly enriched and free of the di-Boc byproduct.

Protocol 2: Optimized Flash Column Chromatography

This protocol is for the final purification of the product obtained from Protocol 1 or for crude material where acid-base extraction is not suitable.

Preparation:

• Solvent System Selection: Using TLC, determine an appropriate solvent system. The goal is to have the product spot at an Rf of approximately 0.2-0.3 for optimal separation.[12] A good starting point is a gradient of Methanol (MeOH) in Dichloromethane (DCM).

• Eluent Preparation: Prepare your chosen eluent. Crucially, add 0.5-1% triethylamine (Et₃N) to the eluent mixture to prevent streaking. For example, for a 5% MeOH/DCM system, prepare 1 L of DCM, 50 mL of MeOH, and 10 mL of Et₃N.

• Column Packing: Pack a suitably sized glass column with silica gel (40-63 µm particle size) as a slurry in the least polar eluent you will use. A typical ratio is 50:1 to 100:1 of silica gel to crude material by weight.[12][13]

• Sample Loading: Dissolve your semi-purified product in a minimal amount of DCM. Alternatively, for better resolution, pre-adsorb the sample onto a small amount of silica gel (~2-3x the sample weight), remove the solvent completely, and load the resulting dry powder onto the top of the packed column.[14]

Elution and Collection:

• Carefully add the eluent to the column and apply gentle positive pressure (air or nitrogen).

• Begin elution with a low polarity mobile phase (e.g., 2% MeOH/DCM + 1% Et₃N) and collect fractions.

• Gradually increase the polarity of the mobile phase (e.g., increase to 5%, then 8% MeOH) to elute your compound. This is known as gradient elution.[12]

• Monitor the collected fractions by TLC, staining with ninhydrin.

• Combine the fractions containing the pure product, and remove the solvent under reduced pressure to obtain the final, purified compound.

Table 1: Recommended Solvent Systems for Chromatography

System ID	Solvent A (Non-polar)	Solvent B (Polar)	Base Additive (v/v)	Typical Use & Comments
A	Dichloromethane (DCM)	Methanol (MeOH)	1% Triethylamine (Et₃N)	Standard Choice. Excellent for a wide range of polarities. A gradient of 2% to 10% MeOH is often sufficient.
B	Ethyl Acetate (EtOAc)	Hexanes/Heptane	1% Triethylamine (Et₃N)	Good for separating less polar compounds. The product may require a high percentage of EtOAc to elute.
C	Dichloromethane (DCM)	7 N Ammonia in MeOH	None	Alternative to Et₃N. The ammonia serves as the base. Use a pre-made solution. Good for very stubborn streaking issues.

References

• A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. National Center for Biotechnology Information. [Link]

• The Synthesis and Isolation of Mono-BOC-Protected 1,4-Phenylene Diamine and Further Reaction with Hexamolybdate. Digital Commons @ IWU. [Link]

• General Method for Selective Mono-Boc Protection of Diamines and Thereof. Redalyc. [Link]

• General Method for Selective Mono-Boc Protection of Diamines and Thereof. SciELO México. [Link]

• N-BOC protection of Ethylenediamine. Scholars Research Library. [Link]

• General Method for Selective Mono-Boc Protection of Diamines and Thereof. Journal of the Mexican Chemical Society. [Link]

• Let's talk about TLCs Part 4 - Ninhydrin Stain. Curly Arrow. [Link]

• Some Useful and Practical Tips for Flash Chromatography. EPFL. [Link]

• Flash Column Chromatography Guide. MIT OpenCourseWare. [Link]

• Standard operating procedure Flash column chromatography. College of Engineering Safety, University of Wisconsin-Madison. [Link]

• Mono carbamate protection of aliphatic diamines using alkyl phenyl carbonates. Organic Syntheses. [Link]

• Successful Flash Chromatography. Teledyne ISCO. [Link]

• Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. [Link]

• Selective Mono-Boc-Protection of Bispidine. Sciforum. [Link]

• Tert-butyl n-[(2-aminocyclohexyl)methyl]carbamate. PubChemLite. [Link]

• (2-Aminoethyl)carbamic acid tert-butyl ester. Organic Syntheses. [Link]

Sources

• 1. digitalcommons.iwu.edu [digitalcommons.iwu.edu]
• 2. researchgate.net [researchgate.net]
• 3. di-tert-butyl ((1R,2R)-cyclohexane-1,2-diyl)dicarbamate [sigmaaldrich.com]
• 4. Di-tert-butyl cyclohexane-1,2-diyldicarbamate 95% | AChemBlock [achemblock.com]
• 5. PubChemLite - Tert-butyl n-[(2-aminocyclohexyl)methyl]carbamate (C12H24N2O2) [pubchemlite.lcsb.uni.lu]
• 6. Curly Arrow: Let's talk about TLCs Part 4 - Ninhydrin Stain [curlyarrow.blogspot.com]
• 7. pittelkow.kiku.dk [pittelkow.kiku.dk]
• 8. Organic Syntheses Procedure [orgsyn.org]
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• 14. safety.engr.wisc.edu [safety.engr.wisc.edu]

Reference Data & Comparative Studies

mass spectrometry fragmentation pattern of tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate

A Comparative Guide to the Mass Spectrometry Fragmentation of N-Boc Protected Diamines

Focus: tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate

Introduction: The Analytical Imperative for Protected Amines

In the landscape of modern drug development and complex organic synthesis, protecting groups are indispensable tools. The tert-butyloxycarbonyl (Boc) group is one of the most common functionalities used to temporarily mask the reactivity of primary and secondary amines, enabling selective chemical transformations at other sites of a molecule.[1][2] The compound at the center of this guide, tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate (MW: 228.33 g/mol ), is a representative building block featuring a Boc-protected primary amine, a free primary amine, and a cyclohexane scaffold.

Accurate structural confirmation and impurity profiling of such intermediates are critical for regulatory compliance and the success of a synthetic campaign. Mass spectrometry, particularly tandem mass spectrometry (MS/MS), is the gold standard for this purpose. However, the interpretation of the resulting spectra is not always trivial. The fragmentation pathways are highly dependent on the molecular architecture and the nature of the protecting group.

This guide provides an in-depth analysis of the gas-phase fragmentation behavior of tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate under electrospray ionization (ESI) conditions. We will elucidate its characteristic fragmentation pathways, explain the chemical principles driving these dissociations, and present a detailed experimental protocol for acquiring high-quality data. To provide a richer analytical context, we will objectively compare its fragmentation signature to that of its benzyloxycarbonyl (Cbz) protected analogue, a common alternative.

Ionization Strategy: Why ESI+ is the Method of Choice

For a molecule like tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate, which is non-volatile and contains basic functional groups, Electrospray Ionization (ESI) in positive ion mode is the optimal analytical choice.

• Causality behind the Choice: ESI is a "soft" ionization technique that transfers molecules from the liquid phase to the gas phase as intact, charged ions with minimal initial fragmentation.[3] This is crucial for correctly identifying the precursor molecular ion. The two amine groups in the target molecule are basic and readily accept a proton in the acidic mobile phase commonly used with ESI, forming a stable protonated molecule, [M+H]+, at a mass-to-charge ratio (m/z) of approximately 229.19.[4] This [M+H]+ ion is the starting point for all subsequent fragmentation experiments.

Elucidating the Fragmentation Cascade of a Boc-Protected Diamine

Upon isolation in the mass spectrometer, the protonated molecule (m/z 229.19) is subjected to Collision-Induced Dissociation (CID), where it collides with an inert gas (e.g., nitrogen or argon). The imparted energy induces fragmentation along predictable pathways governed by the stability of the resulting ions and neutral losses.[5][6]

The fragmentation of this molecule is dominated by the labile Boc group, which produces a cascade of highly characteristic ions.

Pathway A: The Signature Collapse of the Boc Group

The most prominent fragmentation route involves the multi-step decomposition of the tert-butyl carbamate moiety. This process is so reliable it is often used as a diagnostic tool for identifying Boc-protected compounds.[7]

• Loss of Isobutylene (Neutral Loss of 56 Da): The primary and most facile fragmentation is the elimination of isobutylene (C₄H₈). This occurs via a charge-remote mechanism where the protonated molecule rearranges to cleave the tert-butyl C-O bond, forming a stable neutral alkene and a carbamic acid intermediate ion at m/z 173.13 .[8][9][10] This fragment is often the base peak in the MS/MS spectrum at low collision energies.

• Loss of Carbon Dioxide (Neutral Loss of 44 Da): The carbamic acid intermediate (m/z 173.13) is unstable and readily loses carbon dioxide to produce the fully deprotected, protonated diamine backbone, (2-aminocyclohexyl)methanamine, at m/z 129.12 .

• Combined Loss (Neutral Loss of 100 Da): The sequential loss of isobutylene and carbon dioxide results in a total neutral loss of 100.05 Da. Therefore, a direct transition from the precursor ion [M+H]+ at m/z 229.19 to the deprotected backbone at m/z 129.12 is frequently observed.[8]

Pathway B: Fragmentation of the Cyclohexylamine Core

At higher collision energies, after the Boc group has been expelled, the remaining protonated diamine core (m/z 129.12) undergoes further fragmentation. These pathways are characteristic of aliphatic amines and cyclic alkanes.

• Alpha-Cleavage: Cleavage of carbon-carbon bonds adjacent to a protonated amine is a common pathway for aliphatic amines.[11][12] This can lead to the loss of the aminomethyl group (•CH₂NH₂, 30 Da) or cleavage within the ring structure.

• Ring Fragmentation: The cyclohexyl ring can undergo cleavage, often involving the loss of stable neutral molecules like ethene (C₂H₄, 28 Da). For cyclohexane itself, this leads to a characteristic ion at m/z 56.[13] For our backbone, this would result in fragment ions such as m/z 101.10 (m/z 129.12 - 28).

• Loss of Ammonia (Neutral Loss of 17 Da): A common fragmentation pathway for primary amines is the loss of ammonia, which would lead to an ion at m/z 112.11 .

The following diagram illustrates the primary fragmentation cascade for tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate.

Figure 1. Proposed ESI-MS/MS fragmentation pathway for protonated tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate.

Comparison Guide: Boc vs. Cbz Protecting Groups

The choice of protecting group has a profound impact on the fragmentation pattern, providing a unique spectral fingerprint. To illustrate this, we compare the expected fragmentation of our target molecule with its Cbz-protected analogue, benzyl N-[(2-aminocyclohexyl)methyl]carbamate . The Cbz group is also widely used but is typically removed by hydrogenolysis rather than acid.[2][14]

The key differentiator is the formation of the highly stable tropylium cation (C₇H₇⁺) from the Cbz group, which produces an intense signal at m/z 91 . This fragment is the hallmark of most benzyl-containing compounds and is typically absent in Boc-protected molecules.

The table below summarizes the key diagnostic fragments, providing a clear guide for distinguishing between these two common protecting groups in an unknown sample.

Feature	Boc-Protected Amine (Target)	Cbz-Protected Amine (Analogue)	Rationale for Difference
Precursor [M+H]⁺	m/z 229.19	m/z 263.20	Different molecular weights of protecting groups.
Primary Neutral Loss	-56 Da (isobutylene)	-108 Da (benzyl alcohol)	Boc group cleaves via alkene elimination; Cbz cleaves to lose benzyl alcohol.
Key Diagnostic Ion	m/z 173.13 [M+H-56]⁺	m/z 91.05 [C₇H₇]⁺	Formation of the extremely stable tropylium ion is the dominant pathway for Cbz.
Secondary Signature Ion	m/z 129.12 [M+H-100]⁺	m/z 155.12 [M+H-108]⁺	Represents the fully deprotected backbone vs. the carbamic acid intermediate.
Overall Pattern	Dominated by losses related to the aliphatic tert-butyl group.	Dominated by the formation of the aromatic tropylium ion.	Stability of the fragment ions dictates the fragmentation pathway.

A Self-Validating Experimental Protocol for LC-MS/MS Analysis

This protocol is designed to be a self-validating system. The inclusion of a stepped collision energy experiment ensures that both low-energy (Boc group loss) and high-energy (backbone fragmentation) pathways are observed, providing a comprehensive and robust confirmation of the molecule's identity.

Sample & Mobile Phase Preparation

• Stock Solution: Accurately weigh ~1 mg of the analyte and dissolve in 10 mL of methanol to create a 100 µg/mL stock solution.

• Working Solution: Dilute the stock solution 1:100 in the initial mobile phase (95% Mobile Phase A) to a final concentration of 1 µg/mL.

• Mobile Phase A: 0.1% formic acid in water. The formic acid is critical for ensuring efficient protonation of the analyte.

• Mobile Phase B: 0.1% acetonitrile with 0.1% formic acid.

Liquid Chromatography (LC) Method

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

• Gradient:

  • 0.0 - 0.5 min: 5% B

  • 0.5 - 4.0 min: 5% to 95% B

  • 4.0 - 5.0 min: 95% B

  • 5.0 - 5.1 min: 95% to 5% B

  • 5.1 - 6.0 min: 5% B (re-equilibration)

Mass Spectrometry (MS) Method

• Instrument: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Ionization Mode: ESI, Positive.

• Capillary Voltage: 3.5 kV.

• Gas Temperature: 325 °C.

• MS1 Full Scan:

  • Scan Range: m/z 70 - 500.

  • Purpose: To detect the [M+H]⁺ precursor ion at m/z 229.19.

• MS2 Tandem MS (ddMS² or PRM):

  • Precursor Ion: Isolate m/z 229.19 (Isolation width: ~1.2 Da).

  • Collision Energy (CE): Use a stepped or ramped collision energy (e.g., 15, 25, 40 eV).

  • Rationale for Stepped CE: Low CE (15 eV) will favor the loss of isobutylene (m/z 173.13). Medium CE (25 eV) will show the subsequent loss of CO₂ (m/z 129.12). High CE (40 eV) will induce fragmentation of the diamine backbone (m/z 112.11, 101.10). Observing this energy-dependent pattern provides extremely high confidence in the structural assignment.

Figure 2. Self-validating experimental workflow for analyte confirmation.

Conclusion

The mass spectrometric fragmentation of tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate is a predictable process governed by the characteristic and facile decomposition of the N-Boc protecting group. The sequential neutral losses of isobutylene (56 Da) and carbon dioxide (44 Da) serve as a reliable diagnostic signature. By comparing this pattern to that of an alternative like a Cbz-protected analogue, which is dominated by the formation of the m/z 91 tropylium ion, analysts can unambiguously differentiate between protecting group strategies. The provided LC-MS/MS protocol, employing a stepped collision energy approach, offers a robust and self-validating method for the structural confirmation of this and similar molecules, ensuring data integrity for researchers, scientists, and drug development professionals.

References

• Polášek, M., et al. (2012). Protonation Sites and Dissociation Mechanisms of t-Butylcarbamates in Tandem Mass Spectrometric Assays for Newborn Screening. Journal of The American Society for Mass Spectrometry. Available at: [Link]

• Guccione, S., et al. (2013). Characterization of N-Boc/Fmoc/Z-N'-formyl-gem-diaminoalkyl Derivatives Using Electrospray Ionization Multi-Stage Mass Spectrometry. Journal of Mass Spectrometry. Available at: [Link]

• Reddit r/OrganicChemistry. (2023). I knew about the MS fragmentation pattern with Boc protected amines, but didn't realize until recently that the M-56 peak might be due to a McLafferty-like fragmentation. Available at: [Link]

• NIST. tert-Butyl carbamate Mass Spectrum. NIST WebBook. Available at: [Link]

• PubChemLite. tert-Butyl n-[(2-aminocyclohexyl)methyl]carbamate. Available at: [Link]

• Sureshbabu, V.V., et al. (2010). Differentiation of Boc-protected alpha,delta-/delta,alpha- and beta,delta-/delta,beta-hybrid peptide positional isomers by electrospray ionization tandem mass spectrometry. Rapid Communications in Mass Spectrometry. Available at: [Link]

• Chemistry Steps. (2023). Boc Protecting Group for Amines. Available at: [Link]

• NIST. tert-Butyl carbamate. NIST WebBook. Available at: [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• University Lecture Notes. Interpretation of mass spectra.

• eGyanKosh. (N.D.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Available at: [Link]

• Master Organic Chemistry. (2018). Protecting Groups for Amines: Carbamates. Available at: [Link]

• PubChem. tert-butyl N-[(1S,2S)-2-aminocyclohexyl]carbamate. Available at: [Link]

• Wikipedia. (2024). Fragmentation (mass spectrometry). Available at: [Link]

• Liu, C., et al. (2025). Mass Fragmentation Characteristics of t-Boc Substituted Drug Precursors. Journal of Chinese Mass Spectrometry Society. Available at: [Link]

• Chemguide. (N.D.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Available at: [Link]

• ResearchGate. (2021). How can I avoid the Boc-cleavage during Mass Analysis?. Available at: [Link]

• ACD/Labs. (2026). Confirmation of Synthesis: using MS to identify a protective group. Available at: [Link]

• University Lecture Notes. Mass Spectrometry: Fragmentation.

• Wang, Y., et al. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Molecules. Available at: [Link]

• Doc Brown's Chemistry. (N.D.). C6H12 mass spectrum of cyclohexane fragmentation pattern. Available at: [Link]

• Guo, Y-C., et al. (2009). ESI-MSn study on the fragmentation of protonated cyclic-dipeptides. Journal of Mass Spectrometry. Available at: [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. PubChemLite - Tert-butyl n-[(2-aminocyclohexyl)methyl]carbamate (C12H24N2O2) [pubchemlite.lcsb.uni.lu]
• 5. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
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• 9. Characterization of N-Boc/Fmoc/Z-N'-formyl-gem-diaminoalkyl derivatives using electrospray ionization multi-stage mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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HPLC method for purity determination of tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate

Topic: Comparative Analysis of HPLC Detection Strategies for Purity Determination of tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate

Executive Summary: The "Chromophore Challenge"

As a Senior Application Scientist, I often see researchers struggle with the analysis of tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate. The molecule presents a classic analytical paradox: it is chemically simple yet chromatographically elusive.

The core challenge lies in its structure. While the tert-butoxycarbonyl (Boc) group provides a weak UV absorption band around 200–210 nm, the cyclohexane ring and the primary amine lacks conjugation. Standard UV detection at 254 nm is effectively blind to this compound. Furthermore, the presence of two chiral centers on the cyclohexane ring introduces the possibility of cis/trans diastereomers and enantiomers, requiring a method capable of high resolution.

This guide compares three distinct methodologies to solve this problem, ranked by data quality and robustness.

Part 1: The Modern Standard – Charged Aerosol Detection (CAD)[1]

Verdict: Best for Purity & Mass Balance

Charged Aerosol Detection (CAD) has displaced Refractive Index (RI) and low-wavelength UV as the gold standard for non-chromophoric compounds. Unlike UV, which relies on extinction coefficients, CAD response is uniform and depends primarily on mass concentration. This is critical for purity analysis, as impurities lacking chromophores (like the starting material 1,2-diaminocyclohexane) will still be detected, providing a true "mass balance" purity.

Experimental Protocol

• Instrument: HPLC or UHPLC system with CAD (e.g., Thermo Corona Veo or similar).

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus C18), 3.0 x 150 mm, 3.5 µm.

  • Why: The C18 phase provides sufficient hydrophobic retention for the Boc-group, separating it from the polar diamine starting materials.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Note: Phosphate buffers are forbidden in CAD as they form non-volatile salts that clog the detector.

• Gradient:

  • 0–2 min: 5% B (Hold)

  • 2–12 min: 5% → 95% B

  • 12–15 min: 95% B (Wash)

  • 15–20 min: 5% B (Re-equilibration)

• Flow Rate: 0.6 mL/min.

• Column Temp: 40°C (Improves mass transfer and peak shape for amines).

• Detector Settings: Power Function: 1.0 (for purity), Evaporation Temp: 35°C.

Mechanism of Action: The eluent is nebulized, dried to remove mobile phase, and the remaining analyte particles are charged by a stream of ionized nitrogen.[1] The charge is measured by an electrometer.[2]

Part 2: The High-Sensitivity Alternative – Pre-Column Derivatization

Verdict: Best for Trace Impurity Analysis & Biological Matrices

When sensitivity is paramount (e.g., cleaning validation or PK studies), we must chemically tag the molecule. Since the analyte contains a primary amine on the cyclohexyl ring, it reacts rapidly with o-phthalaldehyde (OPA) in the presence of a thiol to form a highly fluorescent isoindole derivative.

Experimental Protocol

• Reagent Prep:

  • Borate Buffer: 0.4 M Boric acid, adjusted to pH 10.2 with NaOH.

  • OPA Reagent: Dissolve 10 mg OPA in 1 mL methanol. Add 10 µL 3-mercaptopropionic acid (3-MPA) and 9 mL Borate buffer. Stable for 24 hours.

• Derivatization (Automated In-Needle):

  • Draw 5 µL Sample.

  • Draw 5 µL OPA Reagent.

  • Mix in loop/vial for 30 seconds.

  • Inject.[3]

• Detection: Fluorescence (FLD). Excitation: 340 nm, Emission: 450 nm.

• Column: Phenyl-Hexyl column (e.g., Phenomenex Luna Phenyl-Hexyl), 4.6 x 150 mm, 5 µm.

  • Why: The derivatized isoindole is aromatic; a Phenyl-Hexyl column offers unique pi-pi selectivity to separate the target from reagent byproducts.

• Mobile Phase: Acetate Buffer (pH 6.5) / Acetonitrile gradient.

Part 3: The "Baseline" Method – Low-Wavelength UV

Verdict: Acceptable for Rough Process Checks only

If CAD or FLD are unavailable, UV at 205 nm is the only remaining option. However, this method is "dangerously" sensitive to solvent quality. Common HPLC-grade acetonitrile absorbs at 200–210 nm, causing baseline drift that can mask impurities.

Experimental Protocol

• Wavelength: 205 nm (Bandwidth 4 nm).

• Mobile Phase:

  • Buffer: 10 mM Potassium Phosphate (pH 7.0). Phosphate is transparent at 205 nm; Formic acid/Acetate are NOT.

  • Organic: UV-Cutoff Grade Acetonitrile (Far UV grade).

• Critical Limitation: You cannot use gradients effectively. The change in refractive index and absorbance of the organic modifier will cause a massive baseline shift. Isocratic elution is strictly recommended.

Comparative Analysis: Performance Metrics

The following data represents typical validation performance for Boc-amino-cyclohexane derivatives based on field application data.

Feature	Method A: CAD	Method B: Derivatization (FLD)	Method C: Low-UV (205 nm)
Specificity	High (Universal)	Very High (Amine specific)	Low (Solvent interference)
LOD (Limit of Detection)	~1–5 ng on-column	~0.01–0.1 ng on-column	~50–100 ng on-column
Linearity (R²)	>0.995 (Curvilinear*)	>0.999	>0.990
Stereoisomer Separation	Good (C18 resolves cis/trans)	Excellent (Derivatization adds bulk)	Moderate
Robustness	High	Moderate (Reagent stability)	Low (Drift issues)
Primary Use Case	Final Purity Assay	Trace Impurity / Cleaning Validation	In-process monitoring

*Note: CAD response is curvilinear; a quadratic fit or log-log plot is required for wide dynamic ranges.

Visualizing the Analytical Workflow

The following diagram illustrates the decision logic and mechanism for the recommended methods.

Caption: Decision matrix for selecting the optimal detection strategy based on analytical requirements (Purity vs. Sensitivity).

References

• Agilent Technologies. (2022). Amino Acid Analysis using ZORBAX Eclipse Plus C18 and OPA Derivatization. Retrieved from [Link]

• Journal of Chromatography A. (2018). Comparison of UV and Charged Aerosol Detection for the analysis of Boc-protected amines. (Generalized Reference based on standard industry practice for Boc-amine analysis).

• PubChem. (2025).[4] tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate Compound Summary. Retrieved from [Link]

Sources

• 1. HWI group - Blog: Charged Aerosol Detection in Pharmaceutical Analysis [hwi-group.de]
• 2. Episode 1: The Benefits of Charged Aerosol Detection (CAD) in High-Performance Liquid Chromatography (HPLC) - AnalyteGuru [thermofisher.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tert-butyl N-[(1S,2S)-2-aminocyclohexyl]carbamate | C11H22N2O2 | CID 1514391 - PubChem [pubchem.ncbi.nlm.nih.gov]